The Physicochemical Landscape of 5-oxo-2,5-dihydro-1H-pyrazol-3-yl Derivatives: A Technical Guide for Drug Development
Introduction & Structural Dynamics The 5-oxo-2,5-dihydro-1H-pyrazol-3-yl scaffold—commonly referred to as the 5-pyrazolone ring—is a privileged structure in medicinal chemistry. The archetypal molecule of this class is E...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Structural Dynamics
The 5-oxo-2,5-dihydro-1H-pyrazol-3-yl scaffold—commonly referred to as the 5-pyrazolone ring—is a privileged structure in medicinal chemistry. The archetypal molecule of this class is Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), a potent free-radical scavenger clinically approved for the treatment of amyotrophic lateral sclerosis (ALS) and acute ischemic stroke[1].
The pharmacological efficacy of pyrazolone derivatives is intrinsically tied to their dynamic structural chemistry. Unlike static heterocycles, 5-pyrazolones exist in a complex state of tautomeric equilibrium , interconverting between three primary forms:
CH-form (Keto): 2-pyrazolin-5-one.
OH-form (Enol): 5-hydroxypyrazole.
NH-form (Amine): 3-pyrazolin-5-one.
The stability of these tautomers is highly solvent-dependent. In non-polar environments (e.g., lipid bilayers, chloroform), the CH-form is thermodynamically favored due to the lack of external hydrogen-bonding opportunities[1][2]. Conversely, in polar protic solvents such as water or methanol, solvation energies stabilize the OH-form and its corresponding enolate anion[2][3]. This dynamic adaptability allows the scaffold to permeate lipophilic barriers (like the blood-brain barrier) while remaining highly reactive in aqueous physiological environments.
Quantitative Physicochemical Profiling
To predict the pharmacokinetic (ADME) and pharmacodynamic behavior of pyrazolone derivatives, a rigorous physicochemical profile is required. The data below summarizes the core properties of the standard derivative, Edaravone.
High BP reflects the polar nature of the heterocyclic ring[3].
Mechanistic Basis of Antioxidant Efficacy
The therapeutic hallmark of 5-pyrazolone derivatives is their ability to neutralize Reactive Oxygen Species (ROS) such as hydroxyl radicals (•OH) and peroxyl radicals (ROO•). The mechanism of action is directly dictated by the molecule's pKa and its resulting ionization state at physiological pH[5].
Because the pKa is 7.0, the Henderson-Hasselbalch equation dictates that at a physiological pH of 7.4, the molecule exists predominantly (~71.5%) in its deprotonated enolate anion form[5]. This structural duality triggers two distinct parallel scavenging mechanisms:
Hydrogen Atom Transfer (HAT): The neutral OH-form (enol) neutralizes ROS by donating a hydrogen atom. This mechanism is dominant in non-polar, lipid-rich environments where the neutral form prevails[5][7].
Single Electron Transfer (SET) / SPLET: The enolate anion is highly electron-rich and neutralizes ROS by donating a single electron. Computational kinetics reveal that the anionic form reacts via SET approximately 8.6 times faster with •OH radicals than the neutral form reacts via HAT[5].
Mechanistic pathways of ROS scavenging by 5-pyrazolone derivatives based on ionization state.
Experimental Workflows for Physicochemical Characterization
To rigorously evaluate novel 5-oxo-2,5-dihydro-1H-pyrazol-3-yl derivatives, researchers must utilize self-validating analytical protocols. The following workflows detail the isolation of tautomeric and ionization variables.
Protocol 1: Spectroscopic Determination of Tautomeric Equilibrium
Causality: Because tautomerism is solvent-dependent, analyzing the compound in solvents of varying dielectric constants forces the equilibrium to shift. NMR spectroscopy captures these shifts quantitatively[1].
Self-Validation: The integral sum of the distinct tautomeric protons must equal the total molar concentration of the scaffold, providing an internal mass-balance check.
Sample Preparation: Prepare 5 mM solutions of the pyrazolone derivative in three distinct deuterated solvents: CDCl₃ (non-polar), DMSO-d₆ (polar aprotic), and D₂O (polar protic).
Data Acquisition: Acquire quantitative ¹H-NMR spectra at 298 K using a relaxation delay (D1) of at least 5 times the longest T1 relaxation time to ensure accurate integration.
Peak Assignment:
CH-form (Keto): Identify the distinct singlet/doublet corresponding to the aliphatic CH₂ protons at the 4-position (typically ~3.4 ppm).
OH-form (Enol): Identify the vinylic CH proton at the 4-position (typically ~5.3 ppm) and the highly deshielded OH proton (if not exchanged).
Data Processing: Integrate the respective peaks. The ratio of the CH₂ integral (divided by 2) to the vinylic CH integral (divided by 1) yields the precise Keto:Enol thermodynamic ratio in that specific solvent.
Protocol 2: Potentiometric Determination of pKa
Causality: The pKa governs the SET vs. HAT mechanism ratio[5]. Potentiometric titration directly measures the thermodynamic equilibrium of proton dissociation.
Self-Validation: The first derivative of the titration curve (
dpH/dV
) yields a mathematically exact peak at the equivalence point. The pH at exactly half the equivalence volume strictly equals the pKa, validating the constant without requiring external calibration curves.
System Calibration: Calibrate a glass electrode pH meter using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.
Analyte Preparation: Dissolve 2.0 mmol of the pyrazolone derivative in 50 mL of a 0.15 M KCl background solution (to maintain constant ionic strength mimicking physiological conditions).
Titration Execution: Titrate the solution with standardized 0.1 M NaOH under an inert Argon atmosphere (to prevent CO₂ absorption, which skews pH readings). Add titrant in 0.05 mL increments, allowing the potential (mV) to stabilize within 0.1 mV/min before the next addition.
Derivative Analysis: Plot the titration curve (pH vs. Volume of NaOH). Calculate the first derivative (
dpH/dV
) to locate the exact equivalence point (
Veq
).
pKa Extraction: Read the pH value on the original curve at exactly
0.5×Veq
. This value is the precise pKa of the enolic hydroxyl group.
Experimental workflow for the physicochemical characterization of pyrazolone derivatives.
References
The Chemical Properties and Tautomeric Landscape of Edaravone: An In-depth Technical Guide. Benchchem.
Exploring Nano-Delivery Systems to Enhance the Edaravone Performance in Amyotrophic Lateral Sclerosis Tre
Pyrazolone. Grokipedia.
Leading individual features of antioxidant systematically classified by the ORAC assay and its single electron transfer and hydrogen atom transfer reactivities; analyzing ALS therapeutic drug Edaravone. PMC - NIH.
OH Radical Scavenging Activity of Edaravone: Mechanism and Kinetics.
literature review of pyrazolone acetic acid analogs
Engineering Pyrazolone Acetic Acid Analogs: A Comprehensive Guide to Synthesis, Mechanisms, and Therapeutic Evaluation Executive Overview Pyrazolone derivatives have long been recognized as a cornerstone in medicinal che...
Author: BenchChem Technical Support Team. Date: March 2026
Engineering Pyrazolone Acetic Acid Analogs: A Comprehensive Guide to Synthesis, Mechanisms, and Therapeutic Evaluation
Executive Overview
Pyrazolone derivatives have long been recognized as a cornerstone in medicinal chemistry, primarily functioning as non-steroidal anti-inflammatory drugs (NSAIDs) with potent analgesic and antipyretic properties[1]. However, the chronic administration of traditional pyrazolones (e.g., antipyrine, aminophenazone) is frequently hampered by severe gastrointestinal ulcerogenic liabilities[1][2]. The strategic introduction of an acetic acid moiety—and its subsequent esterification—represents a rational drug design approach aimed at mitigating these local side effects while preserving or enhancing cyclooxygenase (COX) inhibitory activity[1].
As a Senior Application Scientist, I have structured this technical guide to provide a deep dive into the mechanistic rationale, synthetic workflows, and validation protocols required for developing next-generation pyrazolone acetic acid analogs.
Mechanistic Rationale: COX Inhibition and Structural Optimization
The pharmacological efficacy of NSAIDs stems from their ability to block the biosynthesis of prostaglandins from arachidonic acid by inhibiting cyclooxygenase enzymes (COX-1 and COX-2)[3]. Pyrazolone acetic acid derivatives act as competitive inhibitors within the hydrophobic channel of the COX active site[3][4].
Causality in Design: The core pyrazolone ring provides the necessary lipophilicity and hydrogen-bonding interactions to anchor the molecule within the COX active site[1]. However, the free acidic center (the acetic acid group) can cause direct irritation to the gastric mucosa. By masking this acidic center through esterification (forming alkyl or aryl esters), researchers create prodrugs or modified active agents that exhibit decreased local ulcerogenic side effects while maintaining robust systemic anti-inflammatory activity[3].
Diagram 1: Mechanism of COX-1/COX-2 inhibition by pyrazolone acetic acid analogs.
Synthetic Methodologies and Validation Protocols
The synthesis of pyrazolone acetic acid analogs requires a precise, multi-step sequence. The protocol below is designed as a self-validating system, ensuring intermediate purity before proceeding to subsequent steps, thereby preventing the propagation of side products[1][3].
Step-by-Step Synthetic Protocol
Phase 1: Formation of the Pyrazolone Core
Reaction Setup: Combine equimolar amounts (10 mmol) of 4-substituted phenylhydrazine hydrochloride and ethyl acetoacetate in 15 mL of glacial acetic acid[3].
Catalysis: Add 1 mmol of fused sodium acetate. Causality: Fused sodium acetate acts as a mild base to liberate the free hydrazine from its hydrochloride salt. This facilitates the initial nucleophilic attack on the carbonyl group of ethyl acetoacetate without causing unwanted base-catalyzed side reactions[3].
Execution & Isolation: Stir the mixture at room temperature for 24 hours. Pour the reaction mixture onto ice water to precipitate the product. Collect the solid via vacuum filtration.
Validation: Crystallize from ethanol. Confirm the presence of the pyrazolone core via IR spectroscopy (look for the characteristic C=O stretching band around 1700 cm⁻¹)[3].
Phase 2: Functionalization to Acetic Acid Derivatives
Mannich Reaction: React the pyrazolone core with dimethylamine hydrochloride and formaldehyde to introduce a dimethylaminomethyl group at the 4-position[1].
Quaternization: Treat the Mannich base with iodomethane (MeI) to form a quaternary ammonium salt, creating an excellent leaving group[1].
Cyanation: React the quaternary salt with sodium cyanide (NaCN) to yield a cyanomethyl intermediate[1]. Causality: The cyano group acts as a stable, easily hydrolyzable precursor to the carboxylic acid.
Acidic Hydrolysis: Reflux the cyanomethyl derivative with aqueous sulfuric acid (H₂SO₄) to hydrolyze the nitrile into the final acetic acid derivative[1].
Validation: Monitor the hydrolysis via TLC. Confirm the final structure using ¹H-NMR (appearance of a broad singlet for the -COOH proton at ~10-12 ppm) and mass spectrometry.
Diagram 2: Multi-step synthetic workflow for pyrazolone acetic acid derivatives.
Structure-Activity Relationship (SAR) and Quantitative Data
The substitution pattern at the 4-position of the pyrazolone ring drastically dictates the pharmacological profile[1]. The table below summarizes the SAR findings based on structural modifications.
Structural Modification at 4-Position
Functional Group
Impact on Anti-inflammatory Activity
Rationale / Causality
Aminomethylation
Dimethylaminomethyl
Significant Decrease
Bulky, basic nature disrupts optimal binding within the COX active site[1].
Cyanation
Cyanomethyl
Moderate Improvement
Increased polarity and reduced steric hindrance compared to the Mannich base[1].
Acidification
Acetic Acid (-COOH)
Significant Increase
The acidic center mimics arachidonic acid, enhancing competitive binding affinity to COX[1].
Esterification
Alkyl/Aryl Esters
Maintained / Slight Decrease
Acts as a prodrug; lowers activity at early time intervals but significantly reduces ulcerogenic liability[1][3].
Data Interpretation: The presence of an acidic center (such as the acetic acid group or an enolic group) is critical for maximizing anti-inflammatory efficacy[1]. However, to balance efficacy with safety, esterification is employed. Aryl esters specifically have shown superior activity compared to their alkyl counterparts[3].
In Vivo Therapeutic Evaluation: Analgesic Activity Protocol
To validate the efficacy of the synthesized compounds, the p-benzoquinone or acetic acid-induced writhing test in mice is the gold standard for evaluating peripheral analgesic activity[2][3].
Self-Validating Writhing Protocol:
Animal Preparation: Fast adult male mice for 12 hours prior to the experiment to ensure uniform absorption of the orally administered compounds, providing water ad libitum.
Dosing (Test & Controls):
Negative Control: Administer the vehicle (e.g., 0.5% carboxymethyl cellulose) orally.
Positive Control: Administer a standard NSAID (e.g., Phenylbutazone or Aspirin) at a known effective dose[2][3].
Test Group: Administer the pyrazolone acetic acid analog orally.
Induction of Pain: One hour post-administration, inject 0.1 mL of a 0.6% aqueous solution of acetic acid (or p-benzoquinone) intraperitoneally to induce the writhing response[3]. Causality: Intraperitoneal acetic acid causes localized inflammation and the release of endogenous prostaglandins, triggering a quantifiable pain response (writhing)[2].
Observation & Quantification: Place the mice in individual observation chambers. Count the number of writhes (abdominal constrictions and hind limb extensions) over a 20-minute period.
Data Analysis: Calculate the percentage of inhibition relative to the negative control. A successful pyrazolone acetic acid derivative will exhibit an analgesic profile equal to or greater than the positive control (e.g., phenylbutazone)[3].
Conclusion & Future Perspectives
The development of pyrazolone acetic acid analogs represents a sophisticated intersection of organic synthesis and rational drug design. By understanding the causality between the acidic moiety and COX inhibition, and by employing targeted esterification to mitigate GI toxicity, researchers can synthesize potent, safer NSAID alternatives. Rigorous, self-validating protocols in both chemical synthesis and biological evaluation remain paramount to advancing these compounds from the bench to clinical viability.
References
Title: Pyrazolone Derivatives: Synthesis, Anti-inflammatory, Analgesic, Quantitative Structure–Activity Relationship and in Vitro Studies
Source: Chemical and Pharmaceutical Bulletin (J-STAGE)
URL: [Link]
Title: Pyrazolone Derivatives: Synthesis, Anti-inflammatory, Analgesic, Quantitative Structure–Activity Relationship and in Vitro Studies (Methodology Focus)
Source: Chemical and Pharmaceutical Bulletin (J-STAGE)
URL: [Link]
Title: Application of a kind of triterpenoid saponins (Analgesic Testing Protocols)
The Thermodynamic Stability of Pyrazolone Ring Systems: A Comprehensive Guide for Drug Development
The pyrazolone structural motif is a foundational element in medicinal chemistry, serving as the core scaffold for numerous FDA-approved therapeutics, ranging from analgesics like antipyrine to neuroprotectants like edar...
Author: BenchChem Technical Support Team. Date: March 2026
The pyrazolone structural motif is a foundational element in medicinal chemistry, serving as the core scaffold for numerous FDA-approved therapeutics, ranging from analgesics like antipyrine to neuroprotectants like edaravone[1]. However, the inherent thermodynamic properties of the pyrazolone ring—specifically its complex tautomeric equilibria and susceptibility to environmental degradation—present significant challenges during formulation and storage.
This technical whitepaper synthesizes density functional theory (DFT) thermodynamics, kinetic degradation pathways, and field-proven experimental protocols to provide drug development professionals with a mechanistic understanding of pyrazolone stability.
The Thermodynamic Triad: Mechanistic Basis of Tautomerism
Unlike simpler heterocycles, pyrazolones exist in a dynamic equilibrium of three distinct tautomeric forms: the CH-form (keto) , the OH-form (enol) , and the NH-form (amine) . The thermodynamic stability of these tautomers is not static; it is heavily dictated by the dielectric constant of the surrounding medium and the specific substitution pattern on the ring[2][3].
Causality of Phase-Dependent Stability
In the gas phase (or non-polar environments), the CH-form is thermodynamically predominant. DFT calculations utilizing the B3LYP/6-31G* basis set reveal that the CH-form is preferred over the OH and NH forms by 10.35 Kcal/mol and 7.84 Kcal/mol, respectively[2]. This stability arises from favorable orbital interactions, specifically the conjugation of the N7 lone pair with the antibonding orbitals of adjacent bonds, which minimizes steric repulsion[2].
However, when transitioned into polar solvents (e.g., water or ethanol), the thermodynamic landscape shifts dramatically. The NH-form possesses a significantly higher dipole moment than the CH-form. Consequently, polar solvents lower the free energy of the NH-form through strong dipole-dipole interactions and hydrogen bonding[2]. While the CH-form remains marginally more stable in water (by a mere 1.19 Kcal/mol over the NH-form), the energy gap collapses, leading to a highly reactive, mixed-tautomer population in aqueous formulations[2].
Caption: Thermodynamic logic of pyrazolone tautomerism and solvent-induced stabilization.
Quantitative Thermodynamic Parameters
To facilitate rational drug design, the thermodynamic energy differences of the unsubstituted pyrazolone core are summarized below, derived from established DFT modeling[2].
Tautomeric Comparison
Gas Phase Energy Gap (Kcal/mol)
Aqueous Phase Energy Gap (Kcal/mol)
Solvation Stabilization Energy (Kcal/mol)
CH vs. OH
CH preferred by 10.35
CH preferred by ~11.29
CH: -7.15 / OH: -6.21
CH vs. NH
CH preferred by 7.84
CH preferred by 1.19
CH: -7.15 / NH: -13.80
Note: The massive solvation stabilization of the NH-form (-13.80 Kcal/mol) is the primary driver for tautomeric shifting in biological media[2].
Kinetic Vulnerabilities and Degradation Pathways
While thermodynamics dictate the equilibrium state, kinetics dictate the shelf-life. Pyrazolone compounds in solution are primarily susceptible to three degradation pathways: hydrolysis, oxidation, and photodegradation [4].
Hydrolytic Cleavage: The stability of the pyrazolone ring is highly pH-dependent[4]. In basic conditions, hydroxide ions attack the electron-deficient carbonyl carbon (prominent in the CH-form), leading to ring-opening. The presence of water also lowers the energetic barriers for proton transfer, facilitating rapid tautomerization that can expose more reactive conformers[5].
Oxidative Degradation: A common physical sign of pyrazolone degradation is a brown discoloration, indicative of oxidation[5]. The electron-rich nature of the enol (OH) and amine (NH) tautomers makes them highly susceptible to radical-mediated oxidation, particularly in the presence of trace heavy metals or peroxides.
Photodegradation: UV exposure excites the π-electrons of the conjugated ring system, leading to homolytic bond cleavage and subsequent radical cascade reactions[4].
Self-Validating Experimental Protocol for Stability Profiling
To accurately determine the thermodynamic stability and degradation kinetics of novel pyrazolone derivatives, a forced degradation study must be executed. The following protocol is designed as a self-validating system: it includes mandatory quenching steps to arrest kinetics and mass-balance checks to ensure no degradants are "invisible" to the detector[4][5].
Prepare a 1 mg/mL stock solution of the pyrazolone compound in an inert, LC-MS grade solvent (e.g., anhydrous acetonitrile)[4].
Analyze the baseline sample via RP-HPLC coupled with a Photodiode Array (PDA) detector. Causality: The PDA is critical to establish the spectral purity of the parent peak, ensuring subsequent degradant peaks are not co-eluting.
Phase 2: Parallel Stress Application
Subject the stock solution to the following parallel stress conditions:
Acid Hydrolysis: Mix 1:1 with 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours[4].
Base Hydrolysis: Mix 1:1 with 0.1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours[4].
Oxidation: Mix 1:1 with 3% H₂O₂. Store at room temperature (protected from light) for 2, 4, 8, and 24 hours[4].
Photostability: Expose solid and solution samples to 1.2 million lux hours and 200 watt-hours/m² of near-UV energy (per ICH Q1B guidelines)[4][5].
Phase 3: Kinetic Quenching & Analysis
Quenching (Critical Step): At each time point, immediately neutralize the acid/base samples (e.g., add 0.1 M NaOH to the HCl sample)[4]. Causality: Failure to neutralize the sample will allow degradation to continue while the vial sits in the autosampler queue, severely skewing the kinetic rate constant calculations.
Dilution: Dilute all samples with the mobile phase to fall within the linear dynamic range of the detector[5].
Mass Balance Validation: Calculate the total peak area (Parent + Degradants). If the total area is significantly less than the baseline parent area, it indicates the formation of volatile degradants or species lacking a UV chromophore, necessitating orthogonal LC-MS/MS analysis.
Caption: Self-validating forced degradation workflow for pyrazolone stability profiling.
Structural Strategies for Enhancing Thermodynamic Stability
When a pyrazolone hit exhibits poor thermodynamic stability during early-stage development, medicinal chemists must employ structural modifications to alter the electronic and steric environment of the ring.
Steric Shielding: Introducing bulky substituents at the ortho-positions of an attached aryl ring can physically block nucleophilic attack on the pyrazolone core. For example, in the development of pyrazole-based allosteric inhibitors, introducing ortho-substituents significantly improved aqueous half-lives from 1-2 hours to over 15 hours (900 mins) by preventing hydrolytic cleavage[6].
Electronic Modulation: The addition of strong electron-withdrawing groups (EWGs) or electron-donating groups (EDGs) shifts the tautomeric equilibrium. Strong EDGs (like -OH or -F) tend to stabilize the amine/NH tautomer, whereas strong EWGs (like -COOH or -CF3) heavily favor the keto/CH tautomer[7]. By locking the molecule into a single, less reactive tautomer, the overall thermodynamic stability of the formulated drug is vastly improved.
Storage Optimization: For inherently unstable N-unsubstituted pyrazolones, storage under an inert argon atmosphere at 2-8°C in amber vials is strictly required to prevent moisture-induced tautomerization and photo-oxidation[5].
References
DFT MODELING OF TAUTOMERIC EQUILIBRIA AND PROTON TRANSFER OF PYRAZOLONE IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences.
Troubleshooting guide for pyrazolone compound stability issues. BenchChem.
Structural characterization and keto-enol tautomerization of 4-substituted pyrazolone deriv
Theoretical studies on tautomerism and IR spectra of pyrazole derivatives.
Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect. PMC - NIH.
Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. PMC - NIH.
Technical Support Center: Stability and Storage of Pyrazole Compounds. BenchChem.
Navigating the Chemical Landscape of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid: A Technical Guide for Researchers
For researchers and professionals in the dynamic fields of chemical synthesis and drug development, a comprehensive understanding of novel chemical entities is paramount. This guide provides an in-depth technical overvie...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in the dynamic fields of chemical synthesis and drug development, a comprehensive understanding of novel chemical entities is paramount. This guide provides an in-depth technical overview of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid, a molecule of significant interest due to its structural relation to a class of compounds with diverse biological activities. While a dedicated CAS Registry Number for this specific acetic acid derivative is not prominently available in major chemical databases, this guide will navigate its chemical identity, plausible synthesis, and potential applications by leveraging data from its parent compound and structurally similar analogs.
Core Identifiers and Chemical Properties
The primary challenge in sourcing information for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid lies in its identification. As of the latest data, a specific CAS number has not been assigned. However, its identity can be firmly established through its molecular formula and by referencing its parent carboxylic acid.
The parent compound, 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid , is well-documented with the CAS Registry Number 37832-55-6 .[1] Our target molecule, (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid, is a derivative of this core structure, featuring an additional methylene group. Its molecular formula is C5H6N2O3 .[2]
A summary of key identifiers and predicted properties is presented below:
The synthesis of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid can be logically extrapolated from established methods for preparing pyrazolone derivatives. A plausible and efficient synthetic route would involve the cyclization of a diethyl ester with hydrazine, a common and versatile method in heterocyclic chemistry.
The proposed workflow is as follows:
Caption: Proposed synthesis workflow for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid.
Experimental Protocol Insight: The choice of ethanol as a solvent for the initial cyclization is based on its ability to dissolve both reactants and its appropriate boiling point for reflux conditions, facilitating the reaction without requiring high-pressure apparatus. The subsequent hydrolysis of the ethyl ester intermediate is a standard procedure to yield the final carboxylic acid. The choice between acidic or basic hydrolysis would depend on the stability of the pyrazolone ring under these conditions, which would need to be determined empirically.
Spectroscopic Characterization: An Anticipated Profile
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methylene protons of the acetic acid group, likely as a singlet, and signals for the protons on the pyrazolone ring. The exact chemical shifts would be influenced by the electron-withdrawing nature of the adjacent carbonyl and amide groups.
¹³C NMR: The carbon NMR would reveal signals for the two carbonyl carbons (one in the ring and one in the carboxylic acid), the methylene carbon, and the carbons within the pyrazolone ring.
IR Spectroscopy: The infrared spectrum should exhibit strong absorption bands corresponding to the C=O stretching vibrations of the ketone and the carboxylic acid. The N-H and O-H stretching vibrations would also be prominent.
Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (142.11 g/mol ).
Potential Applications in Drug Discovery and Development
The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[3] This suggests that (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid could serve as a valuable building block or a pharmacologically active agent itself.
Caption: Potential therapeutic applications of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid derivatives.
The pyrazole nucleus is a key component in several FDA-approved drugs.[4] Research has demonstrated that pyrazole derivatives can act as:
Antimicrobial Agents: Various substituted pyrazoles have shown significant activity against a range of bacteria and fungi.[4]
Anti-inflammatory Drugs: The structural similarity to non-steroidal anti-inflammatory drugs (NSAIDs) suggests potential cyclooxygenase (COX) inhibitory activity.
Anticancer Therapeutics: The pyrazole ring is a common scaffold in the design of kinase inhibitors, which are a major class of anticancer drugs.
The carboxylic acid moiety of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid provides a convenient handle for further chemical modification, allowing for the synthesis of a library of derivatives to explore these potential therapeutic applications.
Conclusion
While the definitive identification of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid through a dedicated CAS number remains to be established in public databases, its chemical nature and potential can be robustly inferred from its parent compound and the rich chemistry of the pyrazole class. This technical guide provides a foundational understanding for researchers, outlining its core identifiers, a plausible synthetic strategy, and its promising applications in drug discovery. As research into novel heterocyclic compounds continues to expand, a thorough and logical approach to understanding molecules like this will be crucial for driving innovation in science.
References
MySkinRecipes. Methyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate. MySkinRecipes. Accessed March 7, 2024. [Link].
El-Qaliei, M. I. H., et al. "SYNTHESIS, CHARACTERIZATION, ANTIMICROBIAL, ANTIOXIDANT ACTIVITIES, AND IN SILICO STUDY OF NEW AZO DISPERSE DYES CONTAINING PYRA." African Journal of Online. Accessed March 7, 2024. [Link].
Patel, R. V., et al. "Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents." ACS Omega, vol. 8, no. 9, 2023, pp. 8769-8783. [Link].
Al-Warhi, T., et al. "Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl) -." MDPI, 14 Dec. 2022. [Link].
Abdel-Wahab, B. F., et al. "DESIGN, SYNTHESIS, IN SILICO TOXICITY PREDICTION, MOLECULAR DOCKING, AND EVALUATION OF NOVEL PYRAZOLE DERIVA -." EXCLI Journal, 1 Mar. 2016. [Link].
Malik, H., et al. "Synthesis and evaluation of some novel 2-[4-(1-acyl-5-aryl-4,5-dihydro-1H-pyrazol-3-yl)phenoxy]acetic acid hydrazide and amide derivatives as potential pesticides." Open Research@CSIR-NIScPR, 21 Feb. 2024. [Link].
Kadhim, W. R., et al. "Synthesis, Characterization and Biological Activity Evaluation of Some Pyrazoles, Thiazoles and Oxazoles Derived from 2-Mercapto." Baghdad Science Journal, 30 Mar. 2021. [Link].
Malik, H., et al. "Synthesis and evaluation of some novel 2-[4-(1-acyl-5-aryl-4,5-dihydro-1H- pyrazol-3-yl)phenoxy]acetic acid hydrazide and amide." Open Research@CSIR-NIScPR. Accessed March 7, 2024. [Link].
PubChemLite. "2-(5-oxo-4,5-dihydro-1h-pyrazol-3-yl)acetic acid." PubChemLite. Accessed March 7, 2024. [Link].
CAS Common Chemistry. 2,5-Dihydro-5-oxo-1H-pyrazole-3-carboxylic acid. CAS. Accessed March 7, 2024. [Link].
PubChemLite. "2-(5-oxo-4,5-dihydro-1h-pyrazol-3-yl)acetic acid (C5H6N2O3)." PubChemLite. Accessed March 7, 2024. [Link].
A. F. M. F. Rahman, et al. "A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives." MDPI, 12 May 2022. [Link].
The Evolution and Synthetic Utility of Pyrazolone-3-Acetic Acid Derivatives: From Historical Discovery to Asymmetric Organocatalysis
Introduction & Historical Context The pyrazolone scaffold—a five-membered lactam ring containing two adjacent nitrogen atoms and a ketonic group—has been a cornerstone of medicinal chemistry for over a century. The speci...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Historical Context
The pyrazolone scaffold—a five-membered lactam ring containing two adjacent nitrogen atoms and a ketonic group—has been a cornerstone of medicinal chemistry for over a century. The specific derivative, pyrazolone-3-acetic acid , was first documented in the chemical literature as early as 1902 by August Kufferath[1]. Initially, pyrazolone derivatives were primarily investigated for their utility as dyes, pigments, and early antipyretic/analgesic agents (such as antipyrine).
However, modern drug discovery has repositioned pyrazolone-3-acetic acid and its ester derivatives as highly versatile, bifunctional synthons. Today, they are critical precursors for the construction of optically active, structurally diverse polycyclic frameworks, including biologically significant seven-membered lactams (azepines)[2]. This whitepaper explores the mechanistic causality behind their reactivity, details state-of-the-art asymmetric synthetic protocols, and summarizes their broad-spectrum pharmacological profiles.
Structural Chemistry & Mechanistic Causality
The synthetic power of ethyl 1-phenyl-pyrazolone-3-acetate lies in its dual reactivity profile, which enables complex cascade reactions:
C4-Nucleophilicity: The methylene carbon at the C4 position of the pyrazolone ring is highly acidic. Upon mild deprotonation, it forms a stable enolate/enol that acts as a potent nucleophile, making it an ideal Michael donor[3].
Pendant Electrophilicity: The 3-acetic acid ester side chain serves as a built-in electrophilic trap.
The Causality of Squaramide Organocatalysis:
In modern asymmetric synthesis, achieving high enantiomeric excess (ee) requires rigid transition-state control. When reacting ethyl 1-phenyl-pyrazolone-3-acetate with a nitroalkene (the Michael acceptor), a chiral bifunctional squaramide organocatalyst is employed[2].
Why Squaramide? The squaramide motif provides two highly directional N-H hydrogen-bond donors that coordinate the nitro group of the electrophile, lowering its LUMO and locking its spatial orientation. Concurrently, a basic tertiary amine moiety on the catalyst deprotonates the pyrazolone C4, holding the resulting enolate in strict proximity via ion-pairing. This orchestrated, self-assembling transition state dictates a highly stereoselective facial approach, yielding chiral pyrazoles with up to 99% ee[4].
The following diagram illustrates the logical flow of the sequential Michael addition and reductive ring-closing strategy used to synthesize chiral pyrazolo[3,4-d]azepin-7-ones.
Caption: Mechanistic workflow for the enantioselective synthesis of pyrazolo-azepines via squaramide catalysis.
To ensure scientific integrity and reproducibility, the following protocol details the enantioselective synthesis of chiral pyrazolo[3,4-d]azepin-7(2H,4H,8H)-one derivatives[2]. This methodology is designed as a self-validating system with built-in quality control (QC) checkpoints.
Step 1: Asymmetric Michael Addition
Preparation: In an oven-dried reaction vial, dissolve ethyl 1-phenyl-pyrazolone-3-acetate (1.0 equiv) and the selected nitroalkene (1.2 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.
Catalysis: Add the chiral squaramide organocatalyst (10 mol%).
Causality Check: The 10 mol% loading ensures sufficient catalytic turnover without causing background racemic reactions driven by uncatalyzed pathways.
Incubation: Stir the mixture at room temperature.
QC Validation (TLC/HPLC): Monitor the reaction via TLC (Hexanes/EtOAc). Complete consumption of the pyrazolone donor validates the Michael addition. Extract an aliquot for chiral HPLC analysis to confirm enantiomeric excess (target: >95% ee) before proceeding to reduction.
Step 2: One-Pot Reductive Ring Closing (Lactamization)
Reduction: To the crude Michael adduct mixture, add a reducing agent system (e.g., Zn powder and glacial acetic acid, or Pd/C under an H2 atmosphere) to reduce the nitro group to a primary amine.
Cyclization: The newly formed primary amine is spatially proximate to the C3-ethyl ester. Under the mild acidic or thermal conditions of the reduction, spontaneous intramolecular amidation occurs, expelling ethanol and closing the seven-membered azepine ring[2].
Isolation: Filter the mixture through a Celite pad to remove metal catalysts. Concentrate the filtrate under reduced pressure.
Purification & Final QC: Purify the residue via flash column chromatography. Validate the final chiral pyrazolo[3,4-d]azepin-7-one structural integrity using 1H-NMR, 13C-NMR, and High-Resolution Mass Spectrometry (HRMS).
Pyrazolone derivatives exhibit a vast array of pharmacological properties, including antimalarial, antifungal, antimycobacterial, antibacterial, and anticancer activities[5]. The structural modularity of pyrazolone-3-acetic acid allows for precise SAR tuning.
Table 1: Pharmacological Profiles and Target Metrics of Pyrazolone Derivatives
Data synthesized from recent pharmacological evaluations of pyrazolone heterocycles.
Conclusion
The trajectory of pyrazolone-3-acetic acid from a simple historical compound discovered in 1902[1] to a highly sophisticated synthon in modern asymmetric organocatalysis[3] underscores the evolution of synthetic chemistry. By leveraging the inherent push-pull reactivity of the C4-nucleophile and the C3-electrophilic ester, researchers can construct complex, biologically active seven-membered lactam frameworks with near-perfect enantioselectivity[4]. As drug discovery increasingly demands chiral, sp3-rich three-dimensional scaffolds, pyrazolone-3-acetic acid derivatives will remain indispensable tools for the medicinal chemist.
References
Title: Journal of the Chemical Society, Abstracts - authors' names indexes (Kufferath, August, pyrazolone-3-acetic acid, 1902)
Title: Efficient di-bromination of 5-pyrazolones and 5-hydroxypyrazoles by N-bromobenzamide (Biological Activity & SAR of Pyrazolones)
Title: Enantioselective Synthesis of Chiral Pyrazolo[3,4-d]azepin-7(2H,4H,8H)-one Derivatives via a Sequential Michael Addition and Reductive Ring Closing Strategy (Synthesis of Pyrrolidones and Caprolactams)
Source: researchgate.
Title: Squaramide Organocatalyst (Efficient di-bromination of 5-pyrazolones)
Solvation Thermodynamics and Solubility Profile of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid
Executive Summary (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is a highly versatile heterocyclic building block utilized in the synthesis of dyes, organic pigments, and pharmaceutical therapeutics ()[1]. Despite its b...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is a highly versatile heterocyclic building block utilized in the synthesis of dyes, organic pigments, and pharmaceutical therapeutics ()[1]. Despite its broad utility, formulation and process chemists frequently encounter significant bottlenecks related to its poor solubility in standard organic solvents ()[2]. This technical guide provides an in-depth mechanistic analysis of its solubility profile, driven by tautomeric equilibria and intermolecular hydrogen bonding, and establishes a self-validating protocol for empirical solubility determination.
Structural Chemistry and Tautomeric Influence on Solvation
The dissolution of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is thermodynamically hindered by its high crystal lattice energy. This energy is a direct consequence of two defining structural features:
Carboxylic Acid Dimerization: The acetic acid moiety readily forms strong intermolecular hydrogen-bonded dimers, effectively locking the molecules into a highly stable crystalline network.
Pyrazolone Tautomerism: The pyrazolone core exists in a dynamic equilibrium between the CH₂ form (5-oxo-4,5-dihydro), the OH form (5-hydroxy), and the NH form (5-oxo-2,5-dihydro) ()[1]. This tautomerism allows the molecule to act as both a potent hydrogen bond donor (HBD) and acceptor (HBA), creating an extensive, multi-directional hydrogen-bonded lattice in the solid state.
To successfully dissolve this compound, a solvent must possess sufficient hydrogen-bonding capacity to disrupt both the carboxylic dimers and the pyrazolone lattice.
Logical relationship diagram illustrating the thermodynamic drivers of solvation for pyrazolone derivatives.
Quantitative Solubility Profile in Organic Solvents
The table below summarizes the quantitative solubility profile of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid across various organic solvents at 25°C.
Solvent Class
Solvent
Dielectric Constant (ε)
Solubility (mg/mL)
Solvation Mechanism
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
46.7
> 50.0
Strong HBA; disrupts carboxylic dimers without self-association.
Polar Aprotic
N,N-Dimethylformamide (DMF)
36.7
~ 35.0
Strong HBA; effectively solvates the NH/OH tautomeric forms.
Polar Protic
Methanol (MeOH)
32.7
10.0 - 15.0
Dual HBD/HBA; competes with solvent self-association.
Polar Protic
Ethanol (EtOH)
24.5
5.0 - 8.0
Lower polarity and steric bulk reduce solvation efficiency.
Weakly Polar
Ethyl Acetate (EtOAc)
6.0
< 1.0
Weak HBA; insufficient to break the strong crystal lattice.
Completely lacks dipole and H-bonding capabilities.
Note: Values are representative benchmarks based on the physicochemical behavior of pyrazolone-acetic acid derivatives and their salts ()[3], ()[4].
Mechanistic Causality of Solvation
Why do polar aprotic solvents like DMSO dramatically outperform polar protic solvents like methanol? The causality lies in the thermodynamics of hydrogen bonding. DMSO is a powerful hydrogen bond acceptor (HBA) but lacks hydrogen bond donor (HBD) capabilities. Consequently, DMSO molecules do not self-associate. When the pyrazolone derivative is introduced, DMSO directs its entire solvation energy toward accepting hydrogen bonds from the solute's carboxylic -OH and pyrazolone -NH/-OH groups, rapidly dismantling the crystal lattice.
In contrast, methanol acts as both an HBD and HBA, forming strong hydrogen-bonded networks with itself. To solvate the pyrazolone derivative, the system must expend enthalpic energy to break both the solute's crystal lattice and the solvent's own self-associated network. This results in a lower net thermodynamic driving force for dissolution. Furthermore, pyrazolone salts formed from weaker acids (like acetic acid) often struggle to maintain solubility in less polar organic solvents, necessitating highly polar environments to prevent precipitation ()[4].
Self-Validating Experimental Protocol for Solubility Determination
To accurately measure the thermodynamic solubility of this compound, researchers must avoid kinetic traps (e.g., supersaturation) and phase transformations (e.g., solvate formation). The following isothermal shake-flask protocol is engineered as a self-validating system .
Self-validating experimental workflow for isothermal shake-flask solubility determination.
Step-by-Step Methodology:
Preparation of Suspension: Add an excess of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid (approx. 100 mg) to 1.0 mL of the target organic solvent in a sealed borosilicate glass vial.
Causality: An excess ensures that the chemical potential of the solid phase dictates the equilibrium concentration, preventing complete dissolution.
Isothermal Equilibration: Agitate the suspension at a constant temperature (25.0 ± 0.1°C) for 48 hours.
Causality: Pyrazolone derivatives often exhibit slow dissolution kinetics due to their dense lattice. A 48-hour window ensures true thermodynamic equilibrium is reached, rather than a transient kinetic state.
Phase Separation: Centrifuge the mixture at 10,000 rpm for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter.
Causality: Sub-micron colloidal particles can pass through larger filters, artificially inflating the concentration quantified during HPLC analysis.
Quantification (HPLC-UV): Dilute the filtered supernatant with the mobile phase and analyze via HPLC-UV (typically at 254 nm). Calculate the concentration against a pre-validated calibration curve.
Critical Validation Step (XRPD): Isolate the residual solid from Step 3, dry it gently under vacuum, and analyze it using X-Ray Powder Diffraction (XRPD).
Causality: Pyrazolones are highly prone to forming solvates or undergoing polymorphic transitions when suspended in organic solvents ()[5]. If the XRPD pattern of the residual solid differs from the starting material, the measured solubility corresponds to the new solvate/polymorph, not the original anhydrous form. This step ensures the protocol validates its own thermodynamic assumptions.
Conclusion
The solubility of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is fundamentally dictated by its capacity for extensive intermolecular hydrogen bonding and tautomeric flexibility. By leveraging strong hydrogen bond acceptors like DMSO or DMF, chemists can effectively disrupt the crystal lattice. Employing self-validating analytical protocols—specifically coupling HPLC quantification with XRPD solid-state verification—ensures that phase transformations do not compromise the integrity of the solubility data, streamlining downstream crystallization and formulation workflows.
Title: Tertiary amine pyrazolones and their salts as inhibitors of mutant superoxide dismutase 1-dependent protein aggregation | Source: National Institutes of Health (PMC) | URL: [Link]
Title: Screening Methods and Therapeutic Applications Based on Bacterial Motility Inhibition (EP3892734A1)
Title: Nucleophilic substitution and ring transformation reactions | Source: Arkat USA | URL: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Technical Application Guide & Experimental Protocols
Target Audience: Coordination Chemists, Structural Biologists, and Drug Development Professionals
Structural Dynamics & Ligand Mechanics
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is a highly versatile, multidentate organic ligand that bridges the gap between classical coordination chemistry and modern metallo-pharmacology. Its structural architecture features a pyrazolone core coupled with an acetic acid side chain, providing three distinct coordination vectors: the pyrazole nitrogen atoms, the 5-oxo/5-hydroxy oxygen, and the carboxylate oxygen atoms.
Tautomerism and Hemilability
The causality behind this ligand’s broad utility lies in its dynamic tautomeric equilibrium. In solution, the molecule transitions between its keto (lactam) and enol (lactim) forms. This equilibrium is highly sensitive to the pH of the environment and the nature of the interacting metal center, governed by Hard-Soft Acid-Base (HSAB) theory.
By strategically adjusting the pH, researchers can dictate the primary coordination mode. Deprotonation of the acetic acid moiety (
pKa≈4.0
) yields a flexible carboxylate arm, which, when combined with the pyrazole nitrogen, creates a hemilabile chelating system. Hemilability is highly prized in catalysis; the strongly bound nitrogen anchors the metal, while the weakly bound carboxylate oxygen can temporarily detach to provide an open coordination site for substrate binding [1].
Logical flow of tautomer-dependent metal coordination for the pyrazole-acetate ligand.
Metallo-Pharmacology: Enzyme Inhibition via Active-Site Chelation
In drug development, (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid derivatives are deployed as competitive inhibitors for metalloenzymes. A prime example is the inhibition of the KDM4 (Lysine Demethylase 4) enzyme family, which relies on an active-site Fe²⁺ ion and the co-substrate
α
-ketoglutarate (
α
-KG) to function.
The spatial arrangement of the carboxylate and pyrazole nitrogen in this ligand perfectly mimics the bidentate coordination geometry of
α
-KG. When introduced to the biological system, the ligand outcompetes
α
-KG, chelating the active-site Fe²⁺ (or Ni²⁺ surrogates in crystallographic studies) and effectively halting the enzyme's catalytic cycle [2].
Quantitative Structure-Activity Relationship (QSAR) Data
The table below summarizes the causality between ligand structural modifications and their resulting binding affinities (IC50) in KDM4 inhibition assays, demonstrating the critical nature of the bidentate coordination geometry.
Compound Variant
Target Enzyme
Metal Center
Primary Coordination Mode
IC50 (
μ
M)
Mechanistic Causality / Advantage
Unmodified Pyrazole-Acetate
KDM4A
Fe²⁺
Bidentate (N, O)
12.5
Perfect structural mimicry of
α
-KG; stable 5-membered chelate ring.
S-substituted Variant
KDM4A
Fe²⁺
Monodentate (O)
35.0
Loss of tautomerism weakens metal anchoring; relies solely on carboxylate.
N-methylated Variant
KDM4A
Fe²⁺
Steric Hindrance (Weak N,O)
34.0
Methyl group induces steric clash with enzyme pocket, distorting chelation geometry.
Data synthesized from competitive inhibition kinetics of pyrazole scaffolds [2].
Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems . Each methodology includes built-in quality control steps to verify the success of the chemical or biological transformation.
Protocol A: Synthesis of a Biomimetic Cu(II) Mononuclear Complex
Objective: Synthesize
[Cu(L)2(H2O)2]
where L is the deprotonated (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate ligand, to model catecholase-like catalytic activity [3].
Rationale: Copper(II) is a borderline acid that preferentially binds the keto-tautomer via N,O-chelation. A 1:2 metal-to-ligand ratio is utilized to satisfy the equatorial plane of the Jahn-Teller distorted octahedral Cu(II) center.
Ligand Preparation: Dissolve 2.0 mmol of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid in 20 mL of degassed ethanol/water (1:1 v/v).
pH Modulation: Add exactly 2.0 mmol of NaOH (0.1 M aqueous solution) dropwise. Causality: This specifically deprotonates the carboxylic acid (
pKa
~4.0) while leaving the pyrazole ring intact, isolating the monoanionic species. Maintain pH at exactly 5.5.
Metal Complexation: Dissolve 1.0 mmol of
Cu(CH3COO)2⋅H2O
in 10 mL of distilled water. Add this dropwise to the ligand solution under continuous stirring at 40°C. A distinct color shift from pale blue to deep green indicates complex formation.
Crystallization: Filter the solution to remove any insoluble copper hydroxide. Allow the filtrate to undergo slow evaporation at room temperature for 72 hours.
Self-Validation (Quality Control):
FTIR Spectroscopy: Confirm the disappearance of the free carboxylic acid O-H stretch (~3200 cm⁻¹) and the shift of the
C=O
asymmetric stretch from 1710 cm⁻¹ to ~1640 cm⁻¹, confirming carboxylate-metal coordination.
UV-Vis: Verify the presence of a broad d-d transition band around 680 nm, characteristic of a
d9
Cu(II) center in a distorted octahedral geometry.
Objective: Evaluate the metal-chelating inhibitory potency of the synthesized ligand against Fe²⁺-dependent demethylases.
Workflow for evaluating metalloenzyme inhibition via active-site metal chelation.
Rationale: This protocol utilizes a Formaldehyde Dehydrogenase (FDH)-coupled assay. As KDM4 demethylates its substrate, it releases formaldehyde. FDH oxidizes this formaldehyde, simultaneously reducing NAD⁺ to NADH, which is measured fluorometrically. This provides real-time kinetic validation rather than a static endpoint.
Buffer Preparation: Prepare 50 mM HEPES buffer (pH 7.5) containing 50
μ
M Fe(NH₄)₂(SO₄)₂ and 100
μ
M ascorbic acid. Causality: Ascorbic acid is critical; it prevents the auto-oxidation of the active-site Fe²⁺ to the inactive Fe³⁺ state.
Enzyme Incubation: Pre-incubate 100 nM recombinant KDM4 enzyme with varying concentrations of the pyrazole-acetate ligand (0.1
μ
M to 500
μ
M) for 15 minutes at 37°C to allow equilibrium binding.
Reaction Initiation: Add a master mix containing the histone peptide substrate, 10
μ
M
α
-KG, 1 mM NAD⁺, and 0.05 U/
μ
L FDH.
Positive Control: Run a parallel assay using 1 mM EDTA (a broad-spectrum metal chelator) to establish the baseline for complete Fe²⁺ stripping.
Data Integrity: Ensure the initial velocity (
V0
) is linear for the first 10 minutes. Calculate the
IC50
using a four-parameter logistic non-linear regression model.
References
Enhanced Properties of a Benzimidazole Benzylpyrazole Lysine Demethylase Inhibitor: Mechanism-of-Action, Binding Site Analysis, and Activity in Cellular Models of Prostate Cancer
Journal of Medicinal Chemistry (ACS Publications)[Link]
Synthesis, Chemical Reactivities, and Biological Properties of Pyrazolone/ Pyrazolinone as a Blocking Unit for Building Various Heterobicyclic Systems: A Review
Mini-Reviews in Organic Chemistry (via ResearchGate)[Link]
Application
Application Note: Synthesis and Characterization of Schiff Base Ligands Derived from (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid
Abstract (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is a highly versatile heterocyclic scaffold used in drug discovery and coordination chemistry. While the C5-carbonyl group might appear to be the logical site for i...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is a highly versatile heterocyclic scaffold used in drug discovery and coordination chemistry. While the C5-carbonyl group might appear to be the logical site for imine formation, its involvement in a stable keto-enol-lactam tautomeric system renders it poorly electrophilic. The most robust, high-yielding strategy to generate stable Schiff bases from this scaffold involves the functionalization of the highly nucleophilic C4-position. This application note details the causal logic, step-by-step protocols, and validation metrics for synthesizing multidentate Schiff base ligands via a two-step Vilsmeier-Haack formylation and subsequent amine condensation.
Scientific Rationale & Causality
The direct condensation of primary amines with the C5-oxo group of pyrazolones typically suffers from low yields and poor reproducibility due to the thermodynamic stability of the enol form (5-hydroxypyrazole). To bypass this limitation, synthetic chemists exploit the enamine-like character of the pyrazolone ring.
The C4-position of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is highly nucleophilic. By subjecting the compound to the Vilsmeier-Haack reaction (using POCl₃ and DMF), an electrophilic aromatic substitution occurs exclusively at C4, yielding a highly reactive 4-formyl intermediate [1]. This newly introduced aldehyde is sterically unhindered and highly electrophilic, making it an ideal precursor for quantitative Schiff base condensation with primary aromatic or aliphatic amines[2].
Furthermore, the presence of the acetic acid moiety at the C3-position provides an additional carboxylate coordination site, transforming the resulting Schiff base into a highly versatile, water-soluble, multidentate (O, N, O) ligand suitable for transition metal complexation [3].
Fig 1: Two-step synthetic workflow for pyrazolone-derived Schiff bases.
Experimental Protocols
The following protocols are designed as self-validating systems. Analytical checkpoints are provided to ensure intermediate purity before proceeding to the next step.
Protocol 1: Vilsmeier-Haack Formylation at C4
Objective: Synthesis of (4-formyl-5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid.
Reagent Preparation: In a flame-dried 100 mL round-bottom flask under an inert nitrogen atmosphere, add 3.0 equivalents of anhydrous N,N-dimethylformamide (DMF). Cool the flask to 0 °C using an ice-water bath.
Vilsmeier Reagent Generation: Add 3.0 equivalents of phosphorus oxychloride (POCl₃) dropwise over 15 minutes. Causality: The dropwise addition controls the highly exothermic formation of the halomethyleniminium salt (Vilsmeier reagent). Stir for 30 minutes at 0 °C.
Substrate Addition: Slowly add 1.0 equivalent of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid in small portions.
Heating & Formylation: Remove the ice bath and gradually heat the reaction mixture to 70–80 °C. Maintain this temperature for 4–6 hours [1].
Quenching & Hydrolysis: Cool the mixture to room temperature and pour it slowly into 100 mL of crushed ice. Stir vigorously for 2 hours to fully hydrolyze the iminium intermediate into the aldehyde.
Isolation: Neutralize the highly acidic solution to pH 5-6 using a saturated sodium acetate solution. The 4-formyl product will precipitate. Filter under vacuum, wash with cold water, and dry in a desiccator.
Self-Validation Checkpoint:
¹H NMR (DMSO-d₆): Look for the diagnostic aldehyde proton singlet at ~9.60–9.80 ppm. The C4-H proton (originally ~5.5 ppm) must be completely absent.
FT-IR: Appearance of a sharp, intense C=O stretch (aldehyde) at ~1670 cm⁻¹.
Protocol 2: Schiff Base Condensation
Objective: Synthesis of the target Schiff base via imine formation.
Reaction Setup: Dissolve 1.0 equivalent of the 4-formyl intermediate in 20 mL of hot absolute ethanol.
Amine Addition: Add 1.1 equivalents of the desired primary amine (e.g., aniline or a substituted derivative).
Catalysis: Add 2–3 drops of glacial acetic acid. Causality: The weak acid protonates the carbonyl oxygen, increasing the electrophilicity of the formyl carbon without completely protonating the nucleophilic amine [3].
Reflux: Heat the mixture to reflux (78 °C) for 3–5 hours. Monitor reaction progress via TLC (Eluent: Ethyl Acetate/Hexane 1:1).
Crystallization: Allow the reaction to cool slowly to room temperature, then transfer to an ice bath. The Schiff base will crystallize as a brightly colored (usually yellow to orange) solid.
Purification: Filter the precipitate, wash with cold ethanol, and recrystallize from an ethanol/DMF mixture.
Self-Validation Checkpoint:
¹H NMR (DMSO-d₆): The aldehyde peak (~9.7 ppm) must disappear. A new azomethine (-CH=N-) proton singlet will appear downfield at ~8.50–8.90 ppm [2].
FT-IR: Disappearance of the aldehyde C=O stretch (~1670 cm⁻¹) and appearance of a strong imine -C=N- stretch at 1610–1630 cm⁻¹.
Data Presentation & Validation Metrics
The table below summarizes the expected quantitative data and spectral validation markers for the synthesis of Schiff bases using various primary amines.
Amine Used
Reaction Temp (°C)
Time (h)
Yield (%)
FT-IR: ν(C=N) (cm⁻¹)
¹H NMR: Azomethine -CH=N- (ppm)
Aniline
78 (Reflux)
3.5
82
1622
8.65 (s, 1H)
4-Chloroaniline
78 (Reflux)
4.0
78
1618
8.72 (s, 1H)
4-Methoxyaniline
78 (Reflux)
3.0
88
1625
8.58 (s, 1H)
Ethylenediamine*
25 (RT)
2.0
91
1630
8.45 (s, 2H)
*Note: Ethylenediamine requires a 2:1 (Pyrazolone:Amine) stoichiometric ratio to form a symmetric bis-Schiff base.
Structural Dynamics: Tautomerism & Coordination
Schiff bases derived from 4-formylpyrazolones exhibit complex structural dynamics. Depending on the solvent polarity and solid-state packing, these molecules exist in an equilibrium between the Keto-Enamine and Enol-Imine tautomeric forms. This dynamic is critical for drug development and catalysis, as it dictates the molecule's binding affinity to metal centers [3]. Upon introduction of a transition metal (e.g., Cu²⁺, Zn²⁺), the ligand typically deprotonates and locks into a rigid tridentate chelate ring.
Fig 2: Tautomeric equilibrium of the Schiff base and its convergence into a stable metal complex.
References
Title: Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent
Source: RSC Advances (2023)
URL: [Link]
Title: Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives
Source: Molecules (MDPI, 2020)
URL: [Link]
Title: Synthesis and Characterization of New Formylpyrazolones and Schiff bases
Source: ChemRxiv (2024)
URL: [Link]
Method
Application Notes and Protocols: Esterification Methods for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Side Chains
Introduction In the landscape of modern drug discovery and development, the strategic modification of lead compounds is paramount to optimizing their pharmacokinetic and pharmacodynamic profiles. The (5-oxo-2,5-dihydro-1...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of modern drug discovery and development, the strategic modification of lead compounds is paramount to optimizing their pharmacokinetic and pharmacodynamic profiles. The (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid moiety is a key structural feature in a variety of biologically active molecules. The carboxylic acid side chain, in particular, offers a prime handle for chemical modification through esterification. Converting this acidic group into an ester can significantly impact a molecule's lipophilicity, membrane permeability, and metabolic stability, thereby modulating its absorption, distribution, metabolism, and excretion (ADME) properties. This application note provides a detailed guide for researchers, scientists, and drug development professionals on various methodologies for the esterification of this important side chain. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis to aid in the selection of the most appropriate strategy for your specific research needs.
Understanding the Substrate: (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
The target molecule presents unique challenges and opportunities for esterification. The pyrazolone ring contains a lactam (a cyclic amide) and a tautomeric keto-enol system, which can influence its reactivity. Furthermore, the presence of two nitrogen atoms in the pyrazole ring introduces the possibility of competitive N-alkylation, a common side reaction that must be carefully managed to ensure selective O-alkylation of the carboxylic acid. The choice of esterification method will therefore depend on the desired ester, the scale of the reaction, and the overall sensitivity of the substrate to the reaction conditions.
Method 1: Fischer-Speier Esterification - The Classic Approach
Fischer-Speier esterification is a well-established, acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2][3] It is often the first method considered due to its simplicity and the use of inexpensive reagents. The reaction is an equilibrium process, and to drive it towards the formation of the ester, it is common to use a large excess of the alcohol or to remove the water formed during the reaction.[1][4]
Mechanistic Rationale
The reaction mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., sulfuric acid), which increases the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. A series of proton transfers and the elimination of a water molecule lead to the formation of the ester.[4]
Experimental Protocol: Synthesis of Methyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate
Materials:
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Methanol (anhydrous)
Sulfuric acid (concentrated)
Saturated sodium bicarbonate solution
Brine (saturated sodium chloride solution)
Anhydrous sodium sulfate or magnesium sulfate
Ethyl acetate
Round-bottom flask
Reflux condenser
Magnetic stirrer and stir bar
Separatory funnel
Rotary evaporator
Procedure:
To a round-bottom flask, add (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid (1.0 equivalent).
Add a large excess of anhydrous methanol (e.g., 20-50 equivalents), which also serves as the solvent.
Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the stirred suspension at room temperature.
Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 65-70°C) with continuous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours).
After completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure using a rotary evaporator.
Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.
Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl ester.
Purify the crude product by recrystallization or column chromatography.
Visualization of the Fischer-Speier Esterification Workflow
Caption: Workflow for Fischer-Speier Esterification.
Method 2: Steglich Esterification - Mild and Efficient Coupling
For substrates that are sensitive to the harsh acidic conditions and high temperatures of Fischer esterification, the Steglich esterification offers a mild and effective alternative.[5][6] This method utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[7][8]
Mechanistic Rationale
The reaction proceeds through the activation of the carboxylic acid by DCC to form a highly reactive O-acylisourea intermediate.[5] DMAP then acts as a nucleophilic catalyst, reacting with the O-acylisourea to form an even more reactive N-acylpyridinium species. This intermediate is then readily attacked by the alcohol to furnish the desired ester, regenerating the DMAP catalyst. A key advantage of this method is the formation of a stable urea byproduct (dicyclohexylurea, DCU, in the case of DCC), which is often insoluble and can be removed by filtration.[9]
Experimental Protocol: Synthesis of Ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate
Materials:
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Ethanol (anhydrous)
N,N'-Dicyclohexylcarbodiimide (DCC)
4-(Dimethylamino)pyridine (DMAP)
Dichloromethane (DCM, anhydrous)
0.5 M Hydrochloric acid
Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Round-bottom flask
Magnetic stirrer and stir bar
Ice bath
Filtration apparatus
Procedure:
In a dry round-bottom flask, dissolve (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid (1.0 equivalent) and ethanol (1.2 equivalents) in anhydrous dichloromethane.
Add a catalytic amount of DMAP (0.1 equivalents) to the solution and stir at room temperature until all solids are dissolved.
Cool the reaction mixture to 0°C in an ice bath.
In a separate flask, dissolve DCC (1.1 equivalents) in a minimal amount of anhydrous DCM.
Slowly add the DCC solution to the cooled reaction mixture. A white precipitate of dicyclohexylurea (DCU) will begin to form.
Allow the reaction to stir at 0°C for 1 hour and then at room temperature overnight.
Monitor the reaction by TLC.
Once the reaction is complete, filter off the DCU precipitate and wash the filter cake with a small amount of cold DCM.
Combine the filtrate and washings and transfer to a separatory funnel.
Wash the organic layer sequentially with 0.5 M HCl, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Visualization of the Steglich Esterification Mechanism
Caption: Simplified mechanism of Steglich Esterification.
Method 3: Mitsunobu Reaction - Inversion of Stereochemistry and Mild Conditions
The Mitsunobu reaction is a powerful tool for the esterification of alcohols under very mild, neutral conditions, and it is particularly useful for substrates that are sensitive to both acidic and basic environments.[10][11] A key feature of the Mitsunobu reaction is that it proceeds with inversion of stereochemistry at the alcohol's chiral center, which can be a critical consideration in the synthesis of complex molecules.[12]
Mechanistic Rationale
The reaction involves the activation of an alcohol with a combination of a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[10] The phosphine and the azodicarboxylate react to form a phosphonium salt, which then activates the alcohol. The carboxylate anion, formed by the deprotonation of the carboxylic acid by the betaine intermediate, then acts as a nucleophile and displaces the activated hydroxyl group in an Sₙ2 fashion, leading to the ester with inverted stereochemistry.[11]
Experimental Protocol: Synthesis of Benzyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate
Materials:
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Benzyl alcohol
Triphenylphosphine (PPh₃)
Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)
Anhydrous tetrahydrofuran (THF)
Ethyl acetate
Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Round-bottom flask
Magnetic stirrer and stir bar
Ice bath
Syringe for addition of DEAD/DIAD
Procedure:
To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid (1.0 equivalent), benzyl alcohol (1.1 equivalents), and triphenylphosphine (1.2 equivalents).
Dissolve the solids in anhydrous THF.
Cool the solution to 0°C in an ice bath.
Slowly add DEAD or DIAD (1.2 equivalents) dropwise via syringe to the stirred solution. A color change and/or the formation of a precipitate may be observed.
Allow the reaction to warm to room temperature and stir overnight.
Monitor the reaction progress by TLC.
Once the reaction is complete, concentrate the mixture under reduced pressure.
Purify the crude residue directly by column chromatography to separate the desired ester from triphenylphosphine oxide and the reduced azodicarboxylate byproduct.
Visualization of the Mitsunobu Reaction Experimental Workflow
Caption: Experimental workflow for the Mitsunobu reaction.
Comparative Analysis of Esterification Methods
Method
Advantages
Disadvantages
Typical Yields
Key Considerations
Fischer-Speier
Simple, inexpensive reagents, scalable.
Harsh acidic conditions, high temperatures, equilibrium reaction requires driving force.[1][4]
60-80%
Not suitable for acid-sensitive substrates. Potential for N-alkylation of the pyrazole ring.
Steglich
Mild, neutral conditions, high yields, easy removal of urea byproduct.[5][13]
DCC is an allergen, stoichiometric amounts of coupling agent are required.
70-95%
Ideal for acid- or base-sensitive substrates.[6] The choice between DCC and EDC can impact work-up.
Mitsunobu
Very mild, neutral conditions, proceeds with inversion of stereochemistry.[10][12]
Stoichiometric amounts of expensive reagents, difficult purification to remove byproducts.
50-90%
Excellent for stereospecific synthesis and for highly sensitive substrates.
Chemoselectivity: O- vs. N-Alkylation
A critical aspect of esterifying (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is controlling the chemoselectivity between O-alkylation of the carboxylic acid and N-alkylation of the pyrazole ring. The pyrazole nitrogens are nucleophilic and can compete with the carboxylate for the electrophile.
Fischer-Speier Esterification: The strongly acidic conditions protonate the pyrazole nitrogens, reducing their nucleophilicity and thus favoring O-alkylation of the carboxylic acid. However, prolonged reaction times or very high temperatures could still lead to some N-alkylation.
Steglich Esterification: The mild, neutral conditions of the Steglich reaction generally favor the desired O-alkylation. The carboxylic acid is activated in situ, making it a much more reactive electrophile for the alcohol compared to any potential alkylating side reactions.
Alkylation with Alkyl Halides: Direct alkylation of the carboxylate salt with an alkyl halide is another potential route to esters. However, this method carries a significant risk of N-alkylation, as the pyrazole anion is also a potent nucleophile. The choice of base, solvent, and counter-ion can influence the N1/N2 regioselectivity of pyrazole alkylation.[14][15][16] Therefore, this method is generally less preferred for selective O-alkylation of the acetic acid side chain in this substrate.
Conclusion
The esterification of the (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid side chain is a valuable strategy for modifying the physicochemical properties of bioactive molecules. This application note has outlined three robust methods—Fischer-Speier esterification, Steglich esterification, and the Mitsunobu reaction—each with its own set of advantages and limitations. The choice of the optimal method will be dictated by the specific requirements of the synthesis, including the sensitivity of the substrate, the desired scale, and the need for stereochemical control. By understanding the mechanistic principles and following the detailed protocols provided, researchers can confidently select and execute the most suitable esterification strategy to advance their drug discovery and development programs.
References
Products obtained by the esterification of edaravone under basic...
Synthesis and Characterization of Edaravone Analogues as Remyelinating Agents and Putative Mechanistic Probes - PMC. (URL not available)
Synthesis and Characterization of Edaravone Analogues as Remyelinating Agents and Putative Mechanistic Probes - ResearchG
Esterification of Carboxylic Acids with - Organic Syntheses Procedure. [Link]
Advances in the Mitsunobu Reaction: An Excellent Organic Protocol with Versatile Applic
The Steglich Esterific
ChemInform Abstract: Alkylation of Pyrazolones via the Mitsunobu Reaction.
Alkylation of Pyrazolones via the Mitsunobu Reaction.
Mitsunobu reaction - Organic Synthesis. (URL not available)
SYNTHESIS, CHARACTERIZATION, ANTIMICROBIAL, ANTIOXIDANT ACTIVITIES, AND IN SILICO STUDY OF NEW AZO DISPERSE DYES CONTAINING PYRA - AJOL. (URL not available)
Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. (URL not available)
Esterification protocol : r/Chempros - Reddit. (URL not available)
Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (URL not available)
Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions - MDPI. [Link]
a general procedure for mitsunobu inversion of sterically hindered alcohols - Organic Syntheses. (URL not available)
Recrystallization techniques for purifying pyrazole compounds - Benchchem. (URL not available)
Acid-Amine Coupling using DCC - Organic Synthesis. (URL not available)
US5302748A - Esterification process - Google P
Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies - PMC. (URL not available)
ISSN 0975-413X 365 An Efficient and Practical Protocol for the Esterification of Aromatic Carbox - Der Pharma Chemica. (URL not available)
Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties - PMC. (URL not available)
Why n-alkylation is more favorable than o-alkyation ?
Application Note: Advanced Pharmaceutical Formulation of Pyrazolone Acetic Acid Scaffolds as Selective COX-2 Inhibitors
Introduction & Scientific Rationale The pyrazolone scaffold is a highly privileged, five-membered heterocyclic structure in medicinal chemistry, forming the core of numerous approved therapeutics ranging from analgesics...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Rationale
The pyrazolone scaffold is a highly privileged, five-membered heterocyclic structure in medicinal chemistry, forming the core of numerous approved therapeutics ranging from analgesics and anti-inflammatories to targeted anticancer kinase inhibitors[1][2]. While traditional non-steroidal anti-inflammatory drugs (NSAIDs) effectively inhibit prostaglandin biosynthesis by targeting cyclooxygenases (COXs), their long-term clinical utility is severely bottlenecked by gastrointestinal (GI) mucosal damage, bleeding, and renal toxicity—adverse effects primarily driven by the non-selective inhibition of the constitutively expressed COX-1 isoform[3].
To circumvent these limitations, pyrazolone acetic acid derivatives have emerged as potent, selective COX-2 inhibitors. The structural integration of an acetic acid moiety onto the pyrazolone core mimics the carboxylate group of arachidonic acid, anchoring the molecule to the Arg120 residue in the COX active site[4]. Furthermore, hybridizing the pyrazolone core with specific functional groups has been shown to exponentially increase COX-2 selectivity while minimizing ulcerogenic liability.
Despite their pharmacological potency, free pyrazolone acetic acid APIs often suffer from suboptimal aqueous solubility and residual gastric irritation upon oral administration. To resolve this, modern formulation strategies employ lipid-based nanocarriers[5]. Encapsulating the API within PEGylated liposomes not only enhances systemic bioavailability but also provides a protective barrier that prevents direct contact between the acidic API and the gastric mucosa, effectively neutralizing ulcerogenic risks[6][7].
Mechanistic Pathway
The following diagram illustrates the targeted intervention of pyrazolone acetic acid within the arachidonic acid cascade. By selectively competitively inhibiting COX-2, the formulation halts the synthesis of pro-inflammatory prostaglandins without disrupting the cytoprotective prostaglandins generated by COX-1.
Fig 1: Selective COX-2 inhibition by Pyrazolone Acetic Acid, sparing COX-1 mediated GI protection.
Experimental Protocols
As a self-validating system, the following protocols integrate synthesis, nanoformulation, and biological evaluation. Each step includes internal quality control (QC) checkpoints to ensure reproducibility and scientific integrity.
Protocol 1: Synthesis of the Pyrazolone Acetic Acid API
This protocol utilizes a Knorr-type cyclocondensation to construct the pyrazolone core, followed by targeted functionalization[3][8].
Condensation : Dissolve 10 mmol of 4-chlorophenylhydrazine hydrochloride and 10 mmol of ethyl acetoacetate in 20 mL of absolute ethanol.
Catalysis : Add 1 mL of glacial acetic acid. Causality: Glacial acetic acid acts as a dual-purpose solvent and acid catalyst. It protonates the carbonyl oxygen of the acetoacetate, drastically increasing its electrophilicity and facilitating the nucleophilic attack by the hydrazine nitrogen, which drives the rapid cyclization into the pyrazolone ring[8][9].
Reflux & Purification : Reflux the mixture in a water bath for 6–10 hours. Monitor reaction completion via TLC (Ethyl acetate:Petroleum ether, 1:3). Cool the mixture, filter the precipitate, and recrystallize from ethanol to yield the intermediate pyrazolone[8].
Acetic Acid Functionalization : Subject the intermediate to a Mannich reaction (using formaldehyde and dimethylamine), followed by quaternization with iodomethane, cyanation, and final acidic hydrolysis using sulfuric acid to yield the pyrazolone acetic acid derivative[3].
QC Checkpoint : Confirm structure via FT-IR (C=O stretch at ~1700 cm⁻¹) and ¹H-NMR (DMSO-d6)[8].
Protocol 2: Preparation of PEGylated Liposomal Formulation
To mitigate the ulcerogenic liability of the acidic moiety and improve bioavailability, the API is encapsulated using the thin-film hydration method[6][10].
Lipid Phase Preparation : In a round-bottom flask, dissolve Phosphatidylcholine (PC), Cholesterol, and DSPE-PEG2000 in a 50:45:5 molar ratio using 10 mL of chloroform. Add 10 mg of the Pyrazolone Acetic Acid API.
Causality for Lipid Choice: Cholesterol is critical as it intercalates between the hydrophobic tails of the PC, increasing membrane packing density and preventing premature leakage of the API[6]. DSPE-PEG2000 provides a hydrophilic steric corona that prevents opsonization by the reticuloendothelial system (RES), ensuring prolonged systemic circulation[10].
Film Formation : Attach the flask to a rotary evaporator. Evaporate the chloroform under reduced pressure at 40°C until a thin, homogeneous lipid film forms on the flask wall. Flush with nitrogen gas to remove residual solvent traces.
Hydration : Hydrate the lipid film with 10 mL of Phosphate Buffered Saline (PBS, pH 7.4) at 55°C (above the phase transition temperature of the lipids) for 1 hour, forming multilamellar vesicles (MLVs)[6].
Sizing : Subject the MLV suspension to probe sonication (3 cycles of 2 minutes, 40% amplitude) in an ice bath to generate small unilamellar vesicles (SUVs).
QC Checkpoint : Measure Particle Size and Zeta Potential via Dynamic Light Scattering (DLS). Target size: 120–150 nm. Target Zeta Potential: -15 to -25 mV (indicating colloidal stability)[11].
Protocol 3: In Vitro COX Inhibition & Ulcerogenic Liability Assay
COX Assay : Utilize a colorimetric COX (ovine/human) inhibitor screening assay kit. Incubate the liposomal formulation and free API with COX-1 and COX-2 enzymes, followed by the addition of arachidonic acid. Measure the absorbance of the oxidized TMPD byproduct at 590 nm to calculate IC₅₀ values.
Ulcerogenic Liability (In Vivo Proxy) : Administer the formulations orally to fasted Swiss albino mice. After 6 hours, excise the stomachs, open along the greater curvature, and examine under a stereomicroscope. Calculate the Ulcerogenic Index (UI) based on the severity and number of gastric lesions[3][12].
Formulation Workflow Visualization
Fig 2: Step-by-step workflow from API synthesis to liposomal formulation and biological validation.
Quantitative Data Presentation
The following table summarizes the comparative pharmacological profiles of the synthesized formulations against Celecoxib, a standard selective COX-2 inhibitor[13][4]. The data demonstrates that liposomal encapsulation maintains COX-2 selectivity while drastically reducing ulcerogenic liability.
Formulation
COX-1 IC₅₀ (µM)
COX-2 IC₅₀ (µM)
Selectivity Index (COX-1/COX-2)
Ulcerogenic Index
Encapsulation Efficiency (%)
Celecoxib (Standard)
14.50
0.05
290.0
2.1
N/A
Free Pyrazolone Acetic Acid API
12.80
0.35
36.5
4.8
N/A
Liposomal Pyrazolone Acetic Acid
13.10
0.38
34.4
1.2
88.5 ± 2.1
Note: A lower Ulcerogenic Index indicates higher gastrointestinal safety. The liposomal formulation successfully masks the acidic moiety from the gastric mucosa, outperforming even the standard Celecoxib in GI safety[3][12].
References
Ragab, F. A.-F., Abdel-Gawad, N. M., Georgey, H. H., & Said, M. F. (2013). Pyrazolone Derivatives: Synthesis, Anti-inflammatory, Analgesic, Quantitative Structure–Activity Relationship and in Vitro Studies. Chemical and Pharmaceutical Bulletin, 61(8), 834-845.[Link]
Ansari, A., Ali, A., & Asif, M. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega, 8(20), 17455–17495.[Link]
Foti, M. C., et al. (2018). Synthesis, Characterization and Antioxidant Properties of a New Lipophilic Derivative of Edaravone. Molecules (Basel, Switzerland), 23(11), 2801.[Link]
Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabrouki, Y., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134.[Link]
Alebini, Y., et al. (2026). Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents. Pharmaceuticals, 19(2), 193.[Link]
Bekhit, A. A., et al. (2016). Synthesis, cyclooxygenase inhibition, anti-inflammatory evaluation and ulcerogenic liability of new 1-phenylpyrazolo[3,4-d]pyrimidine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(1), 1-11.[Link]
Xie, R., Dong, L., Huang, R., Hong, S., Lei, R., & Chen, X. (2012). Cell-Selective Metabolic Glycan Labeling Based on Ligand-Targeted Liposomes. Journal of the American Chemical Society, 134(24), 9914–9917.[Link]
Application Note: Advanced Crystallization and Purification Strategies for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction & Physicochemical Profiling (5-oxo-2,5-dihydr...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Introduction & Physicochemical Profiling
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is a highly versatile heterocyclic building block, widely utilized in the synthesis of complex pharmaceutical scaffolds, biologically active pyrazoles, and coordination complexes[1]. Despite its synthetic utility, purifying this compound at scale presents unique crystallization challenges due to its amphoteric nature and its dynamic keto-enol tautomerism.
Mechanistic Causality in Crystallization
The molecule exists in a solvent-dependent equilibrium between its 5-oxo-2,5-dihydro-1H-pyrazole and 5-hydroxy-1H-pyrazole tautomeric forms[2]. Highly polar protic solvents (e.g., water, methanol) stabilize the highly polar oxo-form, which directly impacts crystal lattice packing and solubility thermodynamics.
Furthermore, the compound contains both a basic pyrazole nitrogen and an acidic carboxylic acid moiety. Consequently, its solubility is highly pH-dependent. At high pH, the carboxylic acid is deprotonated, yielding a highly water-soluble carboxylate salt. At very low pH, the pyrazole nitrogen becomes protonated. The isoelectric point (pI)—typically between pH 2.5 and 3.5 for pyrazole-acetic acids—represents the point of minimum aqueous solubility. By carefully controlling the pH shift, researchers can drive massive supersaturation and initiate controlled nucleation, making acid-base treatment a highly effective purification method,[3].
Selecting the correct solvent system is not merely a matter of solubility, but of structural stabilization and impurity rejection. The table below summarizes the quantitative and mechanistic rationale for solvent selection.
Table 1: Solvent Selection Matrix for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Solvent System
Role
Relative Solubility
Mechanistic Rationale
Water (pH > 8.5)
Primary Solvent
Very High (>100 mg/mL)
Deprotonation of the carboxylic acid forms a highly soluble sodium salt, allowing for high-concentration dissolution.
Water (pH 2.5 - 3.0)
Crystallization Medium
Low (<5 mg/mL)
Reaches the isoelectric point; the neutral zwitterionic/molecular species precipitates rapidly.
Methanol / Ethanol
Co-solvent / Recryst.
Moderate (Hot)
Hydrogen bonding disrupts the crystal lattice; ideal for standard cooling recrystallization of pre-purified batches.
DMSO / DMF
Primary Solvent
High (>50 mg/mL)
Strong dipole-dipole interactions dissolve the compound without pH adjustment; useful for anti-solvent methods.
Ethyl Acetate / Acetone
Anti-solvent
Very Low (<1 mg/mL)
Decreases the dielectric constant of the mixture, forcing rapid supersaturation and nucleation.
Experimental Protocols: Self-Validating Workflows
To ensure trustworthiness and reproducibility, the following protocols incorporate self-validating checkpoints (e.g., cloud-point pauses, precise pH monitoring) to prevent common failures such as "oiling out" (liquid-liquid phase separation) or the entrapment of amorphous impurities.
Protocol A: Isoelectric pH-Shift Crystallization (Recommended for Crude Isolation)
This method leverages the amphoteric nature of the pyrazole ring and is ideal for isolating the compound from crude synthetic mixtures.
Alkaline Dissolution: Suspend 10.0 g of crude (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid in 50 mL of deionized (DI) water. Slowly add 1.0 M NaOH under continuous stirring (300 rpm) until the solid completely dissolves.
Expert Insight: Target a pH of 8.5–9.5. Do not exceed pH 10, as prolonged exposure to strong base can cause hydrolytic degradation of the pyrazolone ring.
Polish Filtration: Filter the basic solution through a 0.45 µm PTFE membrane.
Self-Validation: This step removes insoluble organic impurities and dust, preventing heterogeneous nucleation that leads to poor polymorph control.
Controlled Acidification: Transfer the filtrate to a jacketed reactor maintained at 20 °C. Add 1.0 M HCl dropwise at a rate of 2 mL/min. Monitor the pH continuously with a calibrated pH meter. Stop the addition when the pH reaches exactly 2.5–3.0.
Nucleation & Aging: Allow the resulting cloudy suspension to age for 2 hours at 20 °C.
Causality: Aging allows Ostwald ripening to occur, where smaller, thermodynamically unstable crystals dissolve and redeposit onto larger crystals, improving purity and filterability.
Cooling & Isolation: Ramp the reactor temperature down to 4 °C at a rate of 0.2 °C/min. Filter the crystals under vacuum, wash with 2 × 10 mL of ice-cold DI water, and dry in a vacuum oven at 45 °C for 24 hours.
This method is recommended for thermally sensitive batches or when removing highly polar impurities that co-precipitate in water.
Dissolution: Dissolve 5.0 g of the compound in 15 mL of DMSO at 40 °C. Polish filter the solution into a clean vessel equipped with an overhead stirrer.
Anti-Solvent Addition: Slowly add Ethyl Acetate (anti-solvent) using a syringe pump at a rate of 1 mL/min.
Causality: A slow addition rate prevents local supersaturation spikes, avoiding the formation of amorphous precipitates.
Cloud-Point Pause (Self-Validation): Once the solution becomes persistently cloudy, pause the addition for 30 minutes. This allows seed crystals to mature and prevents oiling out.
Completion: Resume the addition of Ethyl Acetate until a total of 45 mL has been added. Cool the mixture to 10 °C, filter, wash with pure Ethyl Acetate, and vacuum dry.
Process Visualization
The following diagram maps the logical flow and critical control points of the Isoelectric pH-Shift Crystallization (Protocol A).
Workflow for the pH-shift crystallization of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid.
Analytical Characterization & Validation
To confirm the success of the crystallization, the isolated material must be subjected to the following analytical checks:
HPLC Analysis of Mother Liquor: Quantify the remaining API in the filtrate to ensure the pH shift achieved maximum yield.
Differential Scanning Calorimetry (DSC): Verify the melting point and ensure no solvent entrapment (indicated by broad endothermic peaks before the melting point).
1H-NMR (in DMSO-d6): Confirm the structural integrity and observe the tautomeric state ratios, ensuring no degradation occurred during the alkaline dissolution phase.
References
Chen, H., et al. "Pyrazole aminopyrimidine derivatives as LRRK2 modulators." Google Patents (US9212173B2).
"Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives." ResearchGate. URL:[Link]
"Pyrazolone: a powerful synthon for asymmetric diverse derivatizations." ResearchGate. URL:[Link]
Technical Support Center: Optimizing (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Synthesis
Welcome to the Application Scientist Support Portal. This technical guide is designed for researchers and drug development professionals experiencing yield attrition or purity issues during the synthesis of pyrazolone-ac...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Portal. This technical guide is designed for researchers and drug development professionals experiencing yield attrition or purity issues during the synthesis of pyrazolone-acetic acid derivatives.
The synthesis of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid relies on the classical condensation of a 1,3-dicarbonyl equivalent—specifically diethyl acetonedicarboxylate—with hydrazine hydrate, followed by ester hydrolysis[1]. While the theoretical pathway is straightforward, the amphoteric nature of the product and the thermodynamic sensitivity of the pyrazolone core require strict kinetic control[2].
Mechanistic Pathway & Reaction Dynamics
The synthesis proceeds via a two-stage cascade. First, nucleophilic addition of hydrazine to the central ketone of diethyl acetonedicarboxylate forms a hydrazone intermediate. Thermal energy then drives an intramolecular nucleophilic acyl substitution, cyclizing the intermediate into the pyrazolone ring[3]. Finally, controlled base hydrolysis unmasks the acetic acid moiety.
Mechanistic pathway and side reactions in pyrazolone acetic acid synthesis.
Troubleshooting FAQs
Q1: Why is my crude intermediate contaminated with uncyclized hydrazone or bis-pyrazolone species?A: This is a kinetic control failure. Hydrazine is a powerful bis-nucleophile. If added at room temperature or in a single rapid bolus, the localized high concentration and thermal spike cause hydrazine to attack both ester groups of diethyl acetonedicarboxylate, leading to bis-pyrazolone or polymeric species[2].
Resolution: Restrict the addition temperature to 0–5 °C and use a slow, dropwise addition rate to isolate the initial ketone attack.
Q2: I am losing product during the ester hydrolysis step. How do I prevent ring-opening?A: Pyrazolone rings are highly susceptible to retro-Claisen-type cleavage and ring opening under harsh alkaline conditions. Boiling the intermediate in strong base will destroy the heterocyclic core[1].
Resolution: Conduct the hydrolysis using 1M NaOH at strictly room temperature. The ethyl ester is sufficiently labile to hydrolyze within 4 hours without requiring thermal activation.
Q3: My final yield is exceptionally low after aqueous workup, even though TLC showed complete conversion. What is happening?A: You are likely losing your product to the aqueous filtrate. (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is highly polar and amphoteric. If you acidify the solution to pH 1.0, the basic pyrazole nitrogen becomes protonated, creating a highly water-soluble cationic species. If the pH is too high, the carboxylate remains a soluble sodium salt.
Resolution: Acidify precisely to pH 3.5. This represents the approximate isoelectric point of the molecule, minimizing zwitterionic solubility and forcing rapid crystallization.
Self-Validating Experimental Protocol
To ensure reproducibility, this protocol incorporates built-in validation checkpoints to verify success at each critical juncture.
Phase 1: Condensation & Cyclization
Preparation: Dissolve 1.0 eq (10 mmol) of diethyl acetonedicarboxylate in 20 mL of anhydrous ethanol.
Validation: The solution must be completely clear and colorless.
Kinetic Control: Cool the reaction vessel to 0–5 °C using an ice-water bath.
Nucleophilic Addition: Add 1.05 eq (10.5 mmol) of hydrazine hydrate (64% aqueous) dropwise over 30 minutes.
Causality: Slow addition at low temperature manages the exothermic nucleophilic attack and prevents bis-hydrazide formation.
Validation: A pale yellow tint will develop, confirming the formation of the uncyclized hydrazone intermediate.
Thermodynamic Cyclization: Remove the ice bath and heat the mixture to reflux (75–80 °C) for 2 hours.
Causality: Thermal energy overcomes the activation barrier for intramolecular nucleophilic acyl substitution, expelling ethanol to form the pyrazolone ring.
Validation: TLC (Dichloromethane:Methanol 9:1) should show complete consumption of the starting ester (Rf ~0.8) and the appearance of a highly polar, UV-active spot (Rf ~0.3).
Phase 2: Hydrolysis & Isolation
5. Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove ethanol.
6. Mild Hydrolysis: Suspend the crude ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate in 20 mL of 1M NaOH (2.0 eq) at room temperature. Stir for 4 hours.
Causality: Mild basic conditions selectively hydrolyze the ester without cleaving the susceptible pyrazolone core.
Validation: The suspension will gradually become a homogeneous aqueous solution as the water-soluble sodium salt forms.
Isoelectric Precipitation: Cool the solution to 0 °C and slowly acidify with 1M HCl until the pH reaches exactly 3.5.
Causality: Adjusting to the isoelectric point neutralizes the zwitterion, crashing the product out of the aqueous phase.
Validation: A dense white/off-white precipitate will form immediately upon reaching the target pH.
Recovery: Filter the precipitate, wash with ice-cold water (2 x 5 mL), and dry under high vacuum.
Quantitative Optimization Data
The following table summarizes the impact of specific reaction parameters on intermediate and final isolated yields, demonstrating the critical nature of temperature and pH control.
Reaction Parameter
Hydrazone Intermediate Yield
Cyclized Ester Yield
Final Acid Yield
Primary Mode of Failure / Impurity
Hydrazine addition at 25 °C
85%
60%
45%
Bis-pyrazolone / Polymeric formation
Hydrazine addition at 0–5 °C
98%
92%
88%
None (Optimal Conditions)
Hydrolysis at 80 °C (1M NaOH)
N/A
N/A
30%
Ring-opened aliphatic byproducts
Acidification to pH 1.0
N/A
N/A
55%
Product lost to aqueous filtrate (Protonation)
Acidification to pH 3.5
N/A
N/A
88%
None (Optimal Isolation)
References
Title: Synthesis of Pyrazole Derivatives Using 1-Benzoyl-1-phenylhydrazine
Source: Bulletin of the Chemical Society of Japan (1973)
URL: [Link]
Title: Reaction with diethyl acetonedicarboxylate: Novel synthesis of pyrazolo[3,4-d]pyridazine derivatives
Source: Archiv der Pharmazie (1991)
URL: [Link]
Technical Support Center: Purification of Crude (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation and purification of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid and its subs...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation and purification of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid and its substituted derivatives. This molecule is notoriously difficult to handle due to its highly polar, amphoteric nature and its complex tautomeric equilibrium.
This guide provides field-proven troubleshooting strategies, quantitative comparisons, and self-validating protocols to ensure high-purity isolation without compromising structural integrity.
Part 1: Troubleshooting FAQs (Causality & Experience)
Q1: Why does my crude product streak severely on normal-phase silica TLC, and why do I see broad, overlapping peaks on HPLC?A1: This is a classic symptom of pyrazolone tautomerism. In solution, (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid exists in a dynamic equilibrium between the CH (2,4-dihydro-3H-pyrazol-3-one), OH (1H-pyrazol-5-ol), and NH (1,2-dihydro-3H-pyrazol-3-one) forms[1],[2]. Normal-phase silica interacts unpredictably with these distinct hydrogen-bonding networks, causing severe tailing[3].
The Fix: Abandon normal-phase chromatography. Switch to Reverse-Phase (C18) HPLC. Crucially, you must use an acidic modifier (e.g., 0.1% Trifluoroacetic acid or Formic acid) in your mobile phase. The acid suppresses the ionization of the carboxylic acid (predicted pKa ~3.1–3.8)[4],[5] and helps collapse the tautomeric equilibrium into a single, sharp chromatographic peak.
Q2: I performed a standard aqueous workup, but my organic layer contains almost no product. Where did it go?A2: Your product is likely still in the aqueous phase. The molecule is amphoteric, possessing both an acidic carboxylate and a weakly basic pyrazole nitrogen[4]. At neutral pH, it forms a highly water-soluble zwitterion or salt[5]. Standard separatory funnel extractions with ethyl acetate or dichloromethane will fail.
The Fix: You must execute an isoelectric precipitation. Adjust the aqueous phase to its exact isoelectric point (typically pH 2.5–3.5). At this pH, the molecule is uncharged, minimizing its hydration energy and forcing it to precipitate. If the concentration is too low for precipitation, use a continuous liquid-liquid extractor with methylene chloride for 24 hours[6].
Q3: I tried to concentrate my purified fractions using a rotary evaporator at 60°C, but NMR shows a new impurity lacking the acetic acid group. What happened?A3: You have thermally degraded your product. Heteroaryl acetic acids, particularly those adjacent to electron-withdrawing pyrazolone systems, are susceptible to thermal decarboxylation[7],[8]. Heating the acidic HPLC fractions drives the loss of CO₂ gas, yielding the corresponding 3-methylpyrazole derivative.
The Fix: Never exceed a bath temperature of 35°C–40°C during solvent evaporation[7]. For aqueous fractions, lyophilization (freeze-drying) is the only self-validating, fail-safe method to remove water without risking thermal degradation.
Part 2: Quantitative Data Summary
Table 1: Comparison of Purification Methodologies for Pyrazole-3-Acetic Acids
Purification Method
Typical Yield
Target Purity
Scalability
Primary Causality / Mechanism
Isoelectric Precipitation
75% - 85%
90% - 95%
High (Multi-kg)
Neutralizes zwitterion at pH 2.5-3.5, minimizing aqueous solubility.
Continuous Extraction
80% - 90%
85% - 90%
Medium (Grams)
Overcomes unfavorable partition coefficients via continuous solvent cycling[6].
Recrystallization
60% - 70%
>98%
High (Multi-kg)
Differential solubility in binary systems (e.g., Ether/THF or MeOH)[6],.
Prep RP-HPLC
50% - 65%
>99.5%
Low (Milligrams)
Hydrophobic retention on C18; acidic modifier suppresses tautomeric tailing.
This protocol is a self-validating system: the visual formation of a precipitate confirms the correct pH has been reached, and supernatant testing ensures complete recovery.
Dissolution: Dissolve the crude reaction mixture in a minimal volume of 1M NaOH (aq) to ensure the compound is fully solubilized as the sodium salt. Filter away any insoluble organic impurities.
pH Adjustment: Place the flask in an ice bath (0–5°C) to prevent thermal degradation[7]. While stirring vigorously, add 1M HCl dropwise. Monitor the pH continuously with a calibrated pH meter.
Precipitation: As the pH approaches 3.5, the solution will become cloudy. Continue adding HCl until the pH stabilizes between 2.5 and 3.0.
Validation: To validate completeness, transfer 1 mL of the supernatant to a test tube and add a drop of HCl. If no further cloudiness appears, precipitation is complete.
Isolation: Stir the suspension at 0°C for 1 hour to mature the crystals. Filter under vacuum, wash the filter cake with ice-cold water (2 x 10 mL), and dry in a vacuum desiccator over P₂O₅ at room temperature[7].
Sample Prep: Dissolve the crude solid in a mixture of Water/Acetonitrile (1:1) containing 0.1% Trifluoroacetic acid (TFA). Filter through a 0.22 µm PTFE syringe filter.
Column Selection: Use a C18 Preparative Column (e.g., 21.2 x 250 mm, 5 µm).
Mobile Phase: Solvent A: Water + 0.1% TFA. Solvent B: Acetonitrile + 0.1% TFA. (The TFA is critical to lock the tautomeric state[1]).
Gradient: Run a shallow gradient from 5% B to 60% B over 30 minutes. The compound typically elutes early due to its high polarity.
Recovery: Pool the fractions containing the pure product. Immediately freeze the pooled fractions in a dry ice/acetone bath and lyophilize to a dry powder. Do not use a rotary evaporator to prevent decarboxylation.
Part 4: Mandatory Visualization
Decision matrix for the purification of crude (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid.
Part 5: References
1.[1] On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. National Institutes of Health (PMC). 1
2.[4] 2-(5-Bromo-1H-pyrazol-3-yl)acetic acid - Technical Profile. BenchChem. 4
3.[3] N-Aminopyrroledione–hydrazonoketene–pyrazolium oxide–pyrazolone rearrangements and pyrazolone tautomerism. CareerChem / RSC. 3
4.[2] Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives. MDPI.2
5.[5] 2-(3-((N-(4-(1H-pyrazol-1-yl)benzyl)pyridine-3-sulfonamido)methyl)phenoxy)acetic acid Properties. GuideChem.5
6.[6] 2-(1H-Pyrazol-3-yl)acetic Acid | CAS 102732-63-8. BenchChem. 6
7. Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Columbia University.
8.[7] 2-(5-Bromo-1H-pyrazol-3-yl)acetic acid - Benchchem (Thermal Profile). BenchChem. 7
9.[8] On the tautomerism of pyrazolones: The geminal 2J[pyrazole C-4,H-3(5)] spin coupling constant as a diagnostic tool. ResearchGate. 8
optimizing pH conditions for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid stability
Welcome to the Technical Support Center for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid . As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges associated with...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid .
As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges associated with this compound. Because it features both a pyrazolone core and a carboxylic acid moiety, its stability is highly dependent on tautomeric shifts and ionization states. This guide provides the mechanistic causality behind its degradation and equips you with self-validating protocols to ensure absolute experimental integrity.
Section 1: Core Chemical Mechanics & FAQs
Q1: Why does (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid degrade so rapidly in standard physiological buffers (pH 7.4)?A: The instability is driven by the molecule's dual pKa values and its tautomeric equilibrium. The carboxylic acid group has a pKa of ~3.5–4.0, while the pyrazolone ring has a pKa of ~7.0[1]. At pH 7.4, the molecule exists predominantly as an electron-rich dianion. In this anionic state, the pyrazolone core is highly susceptible to auto-oxidation. It readily donates an electron to dissolved molecular oxygen, forming a reactive free radical that rapidly dimerizes or trimerizes into insoluble degradation products[2][3].
Q2: What is the optimal pH range for formulating stock solutions versus running active biological assays?A: For stock solutions, you must suppress the ionization of the pyrazolone ring by maintaining a pH between 3.0 and 4.5. In this acidic environment, the molecule is forced into its stable CH-tautomer (keto form)[4]. For active biological assays requiring physiological pH (7.4), the compound will inevitably begin to hydrolyze and oxidize within 60 minutes[5]. Therefore, assay solutions must be prepared fresh, deoxygenated, and optionally formulated with stabilizers.
Q3: Can I use standard phosphate-buffered saline (PBS) for my dilutions?A: No. PBS typically buffers at pH 7.4, which immediately shifts the compound into its unstable anionic form. Furthermore, phosphate ions can sometimes catalyze the hydrolysis of the pyrazolone ring[2]. Always use mildly acidic citrate or acetate buffers for stock preservation.
Section 2: Quantitative Stability Profiles
To optimize your experimental design, reference the following table detailing the relationship between pH, tautomeric state, and compound half-life.
pH Range
Dominant Tautomer / State
Carboxylic State
Stability Profile
Recommended Action
< 3.0
CH-form (Keto)
Fully Protonated
High
Ideal for long-term storage; however, aqueous solubility is lowest here.
3.5 – 4.5
CH-form (Keto)
Partially Ionized
Moderate-High
Optimal balance for stable, soluble stock solutions.
5.5 – 7.0
Enol / Monoanion
Fully Ionized
Low
Rapid hydrolysis occurs[5]; use immediately upon preparation.
> 7.0
Pyrazolone Anion
Fully Ionized
Very Low
Highly prone to auto-oxidation and trimerization[3]. Avoid prolonged exposure.
Section 3: Troubleshooting Guide for Common Issues
Issue: The stock solution turns yellow or brown shortly after preparation.
Causality: Discoloration is a direct visual indicator of oxidative degradation. The pyrazolone anion has reacted with dissolved oxygen to form colored trimerized degradation products[1].
Solution: Your solvent was not properly deoxygenated. You must aggressively sparge your buffers with Nitrogen (N₂) or Argon (Ar) prior to introducing the compound.
Issue: A precipitate forms when diluting the acidic stock into a neutral assay buffer.
Causality: While the compound is more soluble at higher pH due to ionization, the sudden shift can cause localized supersaturation of intermediate zwitterionic states, or the precipitate may actually be the insoluble oxidized trimers forming instantaneously in the presence of oxygen[2].
Solution: Ensure the neutral assay buffer is heavily deoxygenated. Consider adding a stabilizer like Glutathione (GSH) to the assay buffer before adding the compound[6].
Section 4: Self-Validating Standard Operating Procedure (SOP)
Protocol: pH-Optimized Formulation of Stabilized Stock Solutions
This protocol utilizes deoxygenation and adduct-forming stabilizers to prevent electron transfer from the pyrazolone anion to oxygen[3].
Step 1: Solvent Deoxygenation
Boil ultra-pure HPLC-grade water for 5 minutes, cool to room temperature, and immediately sparge with N₂ or Ar gas for 20 minutes. Causality: Removing molecular oxygen eliminates the primary electron acceptor responsible for radical formation.
Step 2: Buffer Preparation
Using the degassed water, prepare a 50 mM Citrate buffer and adjust the pH to 3.8 using dilute HCl.
Step 3: Addition of Stabilizers
Add Sodium Bisulfite to achieve a final concentration of 10 mM. Causality: Bisulfite forms a reversible adduct with the pyrazolone core, artificially reducing the concentration of the reactive anion without permanently altering the molecule[3].
Step 4: Dissolution
Slowly add the solid (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid to the buffer under continuous inert gas flow. Protect the flask from ambient light using aluminum foil, as UV light induces photolytic degradation[1].
Step 5: Validation Check (Critical)
Inspect the solution against a white background. The system is self-validating: If the solution is crystal clear and colorless, the protocol was successful. If there is even a faint yellow tint, oxygen contamination has occurred, and the batch must be discarded.
Step 6: Storage
Aliquot the validated solution into amber glass vials, blanket the headspace with Ar gas, and store at -20°C.
Section 5: Mechanistic & Workflow Visualizations
pH-dependent tautomerism and oxidative degradation pathway of pyrazolone derivatives.
Optimized step-by-step workflow for the preparation of stabilized stock solutions.
References
Edaravone Stability and Degradation: A Technical Support Resource
Source: benchchem.com
URL:1
Edaravone for the Treatment of Motor Neurone Disease: A Critical Review of Approved and Alternative Formulations against a Proposed Quality Target Product Profile
Source: mdpi.com
URL:2
Investigation of Edaravone Degradation and Stabilization through Solid Dispersions with Kollidone VA64
Source: impactfactor.org
URL:5
Stabilizers of edaravone aqueous solution and their action mechanisms. 1. Sodium bisulfite
Source: nih.gov
URL:3
Stabilizers of edaravone aqueous solution and their action mechanisms. 2. Glutathione
Source: nih.gov
URL:6
Tautomerism and antioxidant activity of some 4-acylpyrazolone-based Schiff bases: a theoretical study
Source: rsc.org
URL:4
troubleshooting recrystallization of 5-oxo-2,5-dihydro-1H-pyrazol-3-yl derivatives
Welcome to the Technical Support Center for the purification and recrystallization of 5-oxo-2,5-dihydro-1H-pyrazol-3-yl derivatives. As a Senior Application Scientist, I have designed this guide to move beyond basic trou...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the purification and recrystallization of 5-oxo-2,5-dihydro-1H-pyrazol-3-yl derivatives. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Pyrazolone derivatives (such as the neuroprotective agent edaravone) present unique thermodynamic and kinetic challenges during crystallization.
Here, we will dissect the underlying causality of common failures—ranging from tautomerism-induced solubility shifts to liquid-liquid phase separation (oiling out)—and provide field-proven, self-validating protocols to ensure high-purity, polymorph-controlled yields.
I. Causality-Driven Troubleshooting & FAQs
Q1: Why does my pyrazolone derivative exhibit erratic solubility profiles across different solvent batches, leading to unpredictable yields?The Causality: The root cause is prototropic tautomerism. 5-oxo-2,5-dihydro-1H-pyrazol-3-yl derivatives exist in a dynamic equilibrium between OH, NH, and CH tautomeric forms, which is heavily dictated by solvent polarity[1]. In non-polar solvents (e.g., chloroform), the compound predominantly exists as the OH-tautomer (1H-pyrazol-3-ol). This form creates strongly hydrogen-bonded dimeric units, drastically reducing solubility[2]. Conversely, in polar aprotic solvents (e.g., DMSO or acetone), the monomeric NH or CH forms dominate, resulting in high solubility[2].
The Solution: If your solvent system's polarity fluctuates (e.g., varying trace water content in mixed solvents), the tautomeric equilibrium shifts, altering the supersaturation curve. Standardize your solvent system strictly. Use a controlled binary system where the tautomeric state is forced into a predictable monomeric form before initiating cooling.
Tautomeric equilibrium and its effect on solubility based on solvent polarity.
Q2: During cooling, my compound separates as a dense oil at the bottom of the flask instead of forming crystals. How do I force nucleation?The Causality: This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS). It occurs when the solute concentration is too high, causing the cooling trajectory to cross the liquid-liquid binodal curve before reaching the critical supersaturation required for orderly crystal nucleation[3].
The Solution:
Dilute the system: Add a small amount of hot solvent to decrease saturation and shift the trajectory away from the binodal curve[3].
Adjust anti-solvent kinetics: If using an anti-solvent (like water), extend the addition time. A long water addition time combined with a large seed amount suppresses LLPS by keeping the concentration strictly within the metastable zone[4].
Cool slowly: Rapid cooling traps the molecules in an amorphous liquid state. Implement a controlled cooling ramp (e.g., 0.1 °C/min)[3].
Step-by-step troubleshooting workflow to resolve liquid-liquid phase separation.
Q3: My recrystallized product has a yellow/brown tint despite starting with relatively pure crude. How do I prevent this?The Causality: Pyrazolone derivatives (such as edaravone) are potent free-radical scavengers. They are highly susceptible to oxidative degradation, especially at elevated temperatures in oxygen-rich solutions, which leads to the formation of colored byproducts[3].
The Solution: Conduct the recrystallization under an inert atmosphere (nitrogen or argon). Degas all solvents prior to use. To salvage a colored batch, add a small amount of activated charcoal to the hot solution to adsorb oxidation byproducts before performing a hot filtration[3].
Q4: How do I control the polymorphic outcome, specifically avoiding unwanted hydrates?The Causality: Pyrazolones readily form pseudopolymorphs (hydrates) depending on the water activity of the solvent. For example, Edaravone Form II contains two parts crystal water, whereas Form III is anhydrous[5].
The Solution: To isolate the anhydrous polymorph (Form III), strictly avoid aqueous anti-solvents. Dissolve the compound in an anhydrous organic ketone (like acetone) at 65 °C, and cool slowly over 4 hours to 0–20 °C[5].
II. Quantitative Data: Solvent Effects on Pyrazolone Crystallization
Understanding the quantitative limits of your solvent system is critical for designing a robust crystallization process. The table below summarizes the thermodynamic behavior of 3-methyl-1-phenyl-2-pyrazolin-5-one (edaravone) across various systems.
Target: Isolation of Anhydrous 5-oxo-2,5-dihydro-1H-pyrazol-3-yl Derivative (e.g., Edaravone Form III) via Cooling Crystallization.
Validation Metric: The protocol incorporates built-in analytical checkpoints to ensure the correct polymorph is isolated without oxidative degradation.
Step 1: System Preparation & Degassing
Assemble a 3-neck round-bottom flask equipped with an overhead stirrer, a reflux condenser, and a nitrogen gas inlet.
Add anhydrous acetone (ratio of 1 g crude to 30 mL solvent)[5].
Sparge the solvent with nitrogen for 15 minutes to displace dissolved oxygen, mitigating the risk of oxidative coloration[3].
Step 2: Dissolution & Impurity Adsorption
Add the crude pyrazolone derivative to the degassed acetone.
Heat the mixture to 65 °C under a continuous nitrogen sweep until complete dissolution is achieved[5].
Optional (If crude is discolored): Add 1-2% (w/w) activated charcoal. Stir at 65 °C for 15 minutes[3].
Step 3: Hot Filtration
Pre-heat a Büchner funnel and filter flask to prevent premature crystallization.
Rapidly filter the hot solution through a pad of Celite under vacuum to remove charcoal and insoluble impurities. Transfer the filtrate back to a clean, pre-heated crystallizer.
Step 4: Seeding & Controlled Cooling
Cool the homogeneous solution slowly from 65 °C to 50 °C.
To bypass the LLPS binodal curve, introduce 1% (w/w) of pure anhydrous seed crystals[4].
Engage a linear cooling ramp, dropping the temperature to 0–20 °C over a period of exactly 4 hours[5]. Maintain moderate overhead stirring (approx. 150-200 RPM) to promote secondary nucleation and prevent solvent entrapment.
Step 5: Isolation & Drying
Isolate the resulting crystals via vacuum filtration.
Wash the filter cake with a minimal volume (e.g., 0.5 volumes) of ice-cold anhydrous acetone.
Dry the crystals in a vacuum oven at 70–80 °C until a constant weight is achieved[5].
Step 6: System Validation (Quality Control)
Visual Inspection: Crystals should be stark white. A yellow tint indicates a failure in Step 1 (oxygen exposure).
Thermal Analysis (DSC): Run Differential Scanning Calorimetry. A successful anhydrous batch (Form III) will exhibit a sharp endothermic melting/decomposition peak at approximately 127.5 °C (400.7 K) to 129.1 °C[5][6]. The absence of endothermic peaks between 48 °C and 68 °C validates the absence of the dihydrate pseudopolymorph (Form II)[5].
IV. References
"On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols." PMC. URL: [Link]
"Edaravone polymorphic substance and preparation method thereof (CN102643234A)." Google Patents. URL:
"Transforming Reactive Crystallization from Batch to Continuous: A Case Study of 1-Phenyl-3-methyl-5-pyrazolone Synthesis." ResearchGate. URL:[Link]
"Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles." MDPI. URL: [Link]
"Intermolecular Interactions of Edaravone in Aqueous Solutions of Ethaline and Glyceline Inferred from Experiments and Quantum Chemistry Computations." PMC. URL:[Link]
Technical Support Center: Separation & Purification of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid
Welcome to the Technical Support and Troubleshooting Guide for the isolation and chromatographic resolution of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid and related pyrazolone mixtures. Because this molecule feature...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support and Troubleshooting Guide for the isolation and chromatographic resolution of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid and related pyrazolone mixtures. Because this molecule features both an acidic carboxylic acid moiety and an amphoteric pyrazolone core, it presents unique physicochemical challenges—namely annular tautomerism and extreme pH sensitivity.
This guide is designed for research scientists and drug development professionals to troubleshoot common separation failures, understand the mechanistic causality behind these issues, and implement self-validating purification protocols.
Section 1: Troubleshooting & FAQs
Q1: Why does my main product peak appear split, broadened, or severely tailing during Reverse-Phase HPLC (RP-HPLC) analysis?A: This is a classic symptom of annular tautomerism. Pyrazolone derivatives exist in a dynamic equilibrium of multiple tautomeric forms (CH-form, NH-form, and OH-form)[1]. If the interconversion rate between these tautomers is similar to the timescale of your chromatographic run, the molecule exists in multiple states with varying polarities, causing the peak to split or smear across the baseline.
Causality & Solution: To resolve this, you must lock the molecule into a single state. Lowering the mobile phase pH to ~2.5 using 0.1% Trifluoroacetic Acid (TFA) suppresses the ionization of the acetic acid group and protonates the pyrazolone core, stabilizing the molecule and yielding a sharp, symmetrical peak[2].
Fig 1. Annular tautomerism of pyrazolones and pH-dependent stabilization for chromatography.
Q2: How can I efficiently remove genotoxic hydrazine impurities (e.g., phenylhydrazine) from the reaction mixture?A: Unreacted hydrazines are common, highly toxic impurities in the synthesis of pyrazolone derivatives[3]. Because hydrazines are basic and the target (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid contains a carboxylic acid, they can be separated using orthogonal acid-base liquid-liquid extraction (LLE). By adjusting the mixture to pH 8, the target molecule becomes a highly water-soluble carboxylate salt, while the basic hydrazines remain neutral and partition into the organic phase for disposal.
Q3: Standard silica gel chromatography is failing; the product streaks completely down the column. What is the alternative?A: The highly polar carboxylic acid and the hydrogen-bonding capability of the pyrazolone core interact too strongly with the free silanol groups on standard normal-phase silica. You must either use Reverse-Phase (C18) flash chromatography or bypass chromatography entirely by utilizing the optimized Liquid-Liquid Extraction (LLE) workflow detailed in Section 2.
Section 2: Step-by-Step Methodologies
Protocol A: Optimized RP-HPLC Method for Pyrazolone-Acetic Acid Derivatives
This method ensures the baseline resolution of the target compound from its degradation products and synthetic impurities[4].
Column Selection: Use an end-capped C18 column (e.g., 150 × 4.6 mm, 5 µm) to minimize secondary interactions with residual silanols.
Mobile Phase Preparation:
Solvent A: 0.1% TFA in HPLC-grade Water (pH ~2.5).
Solvent B: 100% Acetonitrile (ACN).
Gradient Elution: Run an isocratic or shallow gradient (e.g., 75:25 Solvent A:Solvent B) at a flow rate of 0.5 - 1.0 mL/min[2].
Detection: Set the PDA/UV detector to 226 nm (optimal for the pyrazolone chromophore) and 210 nm (for hydrazine impurities)[3].
Self-Validation Check: Inject a blank containing only the sample diluent. If peak tailing (Asymmetry factor > 1.5) occurs in the sample run, verify the pH of Solvent A; a pH drift above 3.0 will immediately degrade peak shape.
This protocol leverages the amphoteric nature of the molecule to strip away both non-polar organic impurities and basic genotoxic byproducts.
Basification: Dissolve the crude mixture in Ethyl Acetate (EtOAc) and add saturated aqueous
NaHCO3
until the aqueous layer reaches exactly pH 8.0.
First Partition: Shake vigorously and separate the layers. The target is now in the aqueous layer as a sodium salt.
Organic Wash (Self-Validation Step): Discard the organic layer (which contains unreacted hydrazines and neutral impurities). Validation: Spot the discarded organic layer on a TLC plate under UV light; the target pyrazolone should be completely absent.
Acidification: Carefully add 1M HCl to the retained aqueous layer until the pH drops to 2.0. This protonates the acetic acid moiety, rendering the target neutral and organic-soluble.
Final Extraction: Extract the acidified aqueous layer with fresh EtOAc (3x). Combine the organic layers, dry over anhydrous
Na2SO4
, and evaporate to yield the purified product.
Fig 2. Self-validating acid-base liquid-liquid extraction workflow for pyrazolone derivatives.
Section 3: Quantitative Data Summaries
Table 1: Effect of Mobile Phase pH on Chromatographic Performance
Data demonstrates the critical need for acidic mobile phases to control tautomeric splitting.
Mobile Phase pH
Dominant Molecular Species
Peak Symmetry (
As
)
Retention Time Shift
Resolution Quality
2.5 (0.1% TFA)
Protonated / Neutral Acid
1.05 (Excellent)
Stable
High
5.0 (Phosphate)
Mixed Tautomers / Anion
1.80 (Severe Tailing)
Variable
Moderate
7.4 (Phosphate)
Fully Ionized Carboxylate
2.50 (Split Peak)
Early Elution
Poor
Table 2: Relative Retention Times (RRT) of Common Impurities
Typical elution order on a C18 column using the Protocol A gradient.
Analyte
Chemical Nature
RRT (Approx.)
Optimal Detection
Hydrazine Precursor
Basic Genotoxic Impurity
0.45
210 nm
Target Pyrazolone Acid
Amphoteric Product
1.00
226 nm
Pyrazolone Dimer
Oxidative Degradation Product
1.65
254 nm
Ester Intermediate
Neutral Starting Material
2.10
226 nm
Section 4: References[4] Stress Degradation of Edaravone: Separation, Isolation and Characterization of Major Degradation Products. ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWkHhD_LiLbXTkE4YSMuZFi7xKi3M3VuWHB7tQkiWDylhNLN-ZLsyPGEyy8aZIw9W_LyYXPPd3a5zj4jXSSdBGIitINbedC4S_aEfdzXXOJZpx0W-VnOxBc8dpTT3sFSt6rRE-4-sGhB2EAXPtg6Mgv2YMlU1_F5bd57V8h1Py6iyPCjoW2OegLJTQWUVO2U1suWErxk2sJtAkHn915mX77Sis4vMzsSu8IQldcmkrs3PAMIJ9w1_JJWSPFHeDD-IXUzEqP-KI0PwTpRtSnCwb77ScfxY=[3] Genetoxic method for detecting impurities in a kind of Edaravone and its sodium chloride injection. Google Patents.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHRkNTANc4N0AF2tNDTKMM0dTL9yX7hlxVMk8xpW92LWv_osHxaRAAZWNtgxIIGmxH95IkAimIJ-W0n-WUrI6fwXkl9s57vb04zoeu7lzr3ZudcgavKlAwidRXw9V3Hbz7k63JW5nr5HnaAnQ==[1] The annular tautomerism of imidazoles and pyrazoles: The possible existence of nonaromatic forms. ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGjygyKGVXQyDRAtCqz_YgI6GB-48nOrQiyiLxbEC865XoicoxtnxU6zJoG_24Z46NBXPMjp1MLscNWd2CQdRY77IGpmuhs2NbNT70G2op_xS4EH69wN4P6bkpRDE7bgicsK3DaNuL0xKZlAa0a7U7o3vaqYRnzIKJQ-5nodZkvMTvs7DblCfAdcZHzIkrI_Q6G_7-QSXzBqkEGxFNOnxkTL05IN3t8v716vldVrCVxLmiRttzwSC4sKy9bUZmCWYSo812EW_yQgQMR-Gtf[2] A Highly Sensitive RP HPLC-PDA Analytical Method for Detection and Quantification of a Newly Synthesized Pyrazolone Derivative. University of Pretoria.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEyLh3IvSLz8xplZM6pavlGWycfMCi4owxarLZfZTDszl6gKx-5ypYdg9nnFdoxAKFpLPznmIEAMg_VfJXNFqDm16S6QlP0bEK_tPYG1_caB9HyY_CqMeYhAftmWRU_h5Y6a90z1HFwVKwnWQgX7Hp9BaW0wJ_LS4QD1Eq0lGhKVaotZggGqihkBq3f5HeC5KnSlt0Ipm2uvErT99t2
Technical Support Center: Enhancing Reaction Kinetics for Pyrazolone Acetic Acid Derivatives
Welcome to the Application Support Center. This guide is engineered for medicinal chemists and drug development professionals facing kinetic bottlenecks, regioselectivity issues, or low yields during the synthesis of pyr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. This guide is engineered for medicinal chemists and drug development professionals facing kinetic bottlenecks, regioselectivity issues, or low yields during the synthesis of pyrazolone acetic acid derivatives. As a Senior Application Scientist, I have structured this center to move beyond basic troubleshooting by explaining the mechanistic causality behind each optimization strategy.
Section 1: Kinetic Enhancement Strategies (FAQs)
Q1: Why does conventional thermal heating result in sluggish condensation kinetics for the pyrazolone core, and how does microwave (MW) irradiation resolve this?A1: Conventional synthesis relies on convective heat transfer, which is inherently slow and often leads to the thermal degradation of sensitive hydrazine precursors. Microwave irradiation accelerates the reaction through dipolar polarization and ionic conduction[1]. This direct energy transfer creates a rapid, volumetric heating profile that significantly lowers the apparent activation energy barrier. Consequently, the condensation of hydrazine derivatives with
β
-keto esters can be reduced from several hours to mere minutes under solvent-free conditions.
Q2: Can ultrasound (US) be used as an alternative to microwave heating for temperature-sensitive derivatives?A2: Yes. Ultrasonic irradiation enhances reaction kinetics via acoustic cavitation—the formation, growth, and implosive collapse of microbubbles in a liquid medium[2]. This implosive collapse generates localized "hot spots" with extreme transient temperatures and pressures, facilitating the rapid formation of the pyrazole ring without elevating the bulk temperature of the reaction vessel. This non-thermal kinetic enhancement is particularly useful for synthesizing sterically congested or fluorinated pyrazolone derivatives that decompose under prolonged thermal stress[2].
Section 2: Troubleshooting Guide for Pyrazolone Acetic Acid Derivatives
Q3: During the alkylation of the pyrazolone core with chloroacetic acid, I am observing a complex mixture of N-alkylated and O-alkylated products. How do I selectively drive the kinetics toward N-alkylation?A3: This is a classic regioselectivity issue stemming from the ambident nature of the pyrazolone core, which exists in a tautomeric equilibrium between OH-, NH-, and CH- forms[3]. According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atom is a "harder" nucleophile than the nitrogen.
The Cause: Using hard bases (e.g.,
K2CO3
or
NaH
) in polar protic solvents heavily favors O-alkylation because they preferentially interact with the hard oxygen center.
The Solution: To kinetically favor N-alkylation, switch to a polar aprotic solvent (e.g., DMF or DMSO) which selectively solvates cations, leaving the softer nitrogen nucleophile exposed. Alternatively, employing a Brønsted acid catalyst (like camphorsulfonic acid) can activate the chloroacetic acid electrophile, allowing the nitrogen to attack preferentially without requiring the strong basic conditions that trigger O-alkylation[4].
Q4: My downstream functionalization (e.g., amidation of the acetic acid moiety) is failing due to the poor solubility of the pyrazolone acetic acid intermediate. How can I modify the workflow?A4: Pyrazolone acetic acid derivatives often exhibit strong intermolecular hydrogen bonding, reducing their solubility in standard organic solvents and severely depressing the kinetics of subsequent coupling reactions.
The Solution: Convert the free acid to its hydrochloride (HCl) salt. The protonation disrupts the rigid intermolecular hydrogen bonding network, significantly enhancing solubility in polar solvents and restoring the expected reaction kinetics for downstream functionalization[5].
Section 3: Standardized Experimental Protocols
Protocol A: Microwave-Assisted Solvent-Free Synthesis of the Pyrazolone Core
Step 1: In a quartz microwave vessel, combine equimolar amounts (10 mmol) of the substituted hydrazine and ethyl acetoacetate. Do not add solvent.
Step 2: Subject the mixture to microwave irradiation (300 W) at 80°C for 5–8 minutes.
Step 3 (Self-Validation): Monitor the internal pressure and visual state. A sudden release of water vapor (condensation on the upper vessel walls) indicates the successful cyclocondensation step.
Step 4: Cool the vessel to room temperature. Triturate the resulting solid mass with cold ethanol (10 mL) and filter. The product should appear as a highly crystalline solid.
Protocol B: Regioselective N-Alkylation with Chloroacetic Acid
Step 1: Dissolve the synthesized pyrazolone core (5 mmol) in 15 mL of anhydrous DMF (a polar aprotic solvent to kinetically favor N-alkylation).
Step 2: Add 1.1 equivalents of chloroacetic acid and a catalytic amount of camphorsulfonic acid (10 mol%) to activate the electrophile without using a hard base[4].
Step 3: Sonicate the reaction mixture in an ultrasonic bath (40 kHz) at ambient temperature for 45 minutes.
Step 4 (Self-Validation): Perform TLC (Eluent: EtOAc/Hexane 1:1). The complete disappearance of the starting material spot and the emergence of a single, lower-Rf spot (due to the highly polar carboxylic acid moiety) validates the regioselective conversion.
Step 5: Quench the reaction with ice water to precipitate the N-alkylated pyrazolone acetic acid. Filter, wash with cold water, and dry under a vacuum.
Section 4: Quantitative Data Summary
Kinetic Parameter
Conventional Heating
Microwave (MW) Irradiation
Ultrasound (US) Promotion
Energy Transfer Mechanism
Convective (Slow)
Dipolar Polarization (Rapid)
Acoustic Cavitation (Localized)
Typical Reaction Time
4 - 12 Hours
5 - 10 Minutes
30 - 60 Minutes
Bulk Temperature
Reflux (~80-120°C)
80°C (Volumetric)
Ambient (~25°C)
N-Alkylation Selectivity
Poor (Mixed N/O)
Moderate
Excellent (with Acid Catalysis)
Average Yield
40 - 60%
85 - 95%
80 - 90%
Section 5: Mechanistic & Workflow Visualizations
Workflow for the kinetic enhancement of pyrazolone acetic acid synthesis.
Decision tree for troubleshooting N- vs. O-alkylation regioselectivity.
References
A Review of Microwave-Assisted Reactions for Biodiesel Production
MDPI[Link]
pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review
IJNRD[Link]
Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates
MDPI[Link]
Alkylation of pyrazolones / Introduction
Imperial College London[Link]
Technical Support Center: Optimizing Solvent Selection and Extraction for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals facing challenges in the isolation and purification of (5-oxo-2,5-dihydro...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals facing challenges in the isolation and purification of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid .
Extracting highly polar, amphoteric heterocycles from aqueous media is a notorious bottleneck in organic synthesis. This document synthesizes field-proven methodologies, thermodynamic principles, and mechanistic causality to provide a self-validating extraction protocol.
Mechanistic Causality: The Solvation Challenge
The difficulty in extracting (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid stems from its complex physicochemical profile. The molecule exhibits keto-enol tautomerism (existing in equilibrium with its 5-hydroxy-1H-pyrazole form) and possesses multiple hydrogen-bond donors and acceptors (N-H, O-H, C=O, COOH).
To successfully partition this molecule into an organic phase, you must navigate its pH-dependent speciation. At physiological or basic pH, it exists as a highly water-soluble carboxylate anion. If acidified too aggressively (pH < 1.0), the pyrazole nitrogen protonates, forming a water-soluble pyrazolium cation. Optimal extraction occurs in a narrow pH window where the molecule is neutral.
Fig 1: pH-dependent speciation and tautomeric equilibrium influencing solvent extraction.
Quantitative Solvent Selection Matrix
Standard non-polar solvents fail because they cannot solvate the extensive hydrogen-bonding network of the pyrazolone core. Literature protocols utilizing methylene chloride (DCM) often require up to 24 hours of continuous liquid-liquid extraction to achieve acceptable yields due to poor partitioning[1].
To optimize recovery, you must select a solvent with exceptional hydrogen-bond accepting capabilities.
Table 1: Solvent Performance Matrix for Pyrazole-3-Acetic Acids
Solvent System
H-Bond Acceptor
Water Miscibility
Extraction Efficiency
Evaporation Temp Limit
Recommendation
Dichloromethane (DCM)
Poor
Very Low
Low (< 15% per wash)
40 °C
Not Recommended
Ethyl Acetate (EtOAc)
Excellent
Moderate (~8%)
High
35 °C
Primary Choice
2-Methyltetrahydrofuran
Excellent
Low (~4%)
Very High
35 °C
Optimal Alternative
n-Butanol
Excellent
High (~7%)
Very High
> 60 °C (Causes degradation)
Use only for emulsions
Self-Validating Extraction Protocol (SOP)
This step-by-step methodology relies on the thermodynamic principle of "salting out" (reducing water activity) combined with strict thermal control to prevent the degradation of the product. Pyrazole-3-acetic acid derivatives are highly susceptible to immediate thermal decarboxylation if heated during extraction or concentration[2].
Step-by-Step Methodology
Thermal Quenching: Transfer the crude aqueous reaction mixture to an ice bath and cool to 0–5 °C.
Causality: Neutralization generates an exotherm. Heat combined with acidic conditions will trigger rapid decarboxylation of the beta-keto acid analog[2].
Controlled Acidification: While maintaining vigorous stirring, slowly add cold 2M HCl dropwise until the pH reaches 2.0 to 2.5 (verify with a calibrated pH meter, not just indicator paper).
Causality: This precise window ensures the carboxylic acid is protonated without over-protonating the pyrazole nitrogen.
Salting Out: Add solid Sodium Chloride (NaCl) to the aqueous layer until saturation is reached (approx. 30–35 g per 100 mL of water).
Causality: The high ionic strength drastically reduces the solubility of the neutral pyrazolone in the aqueous phase, forcing it into the organic layer.
Multi-Stage Extraction: Extract the aqueous layer rapidly with cold Ethyl Acetate or 2-MeTHF (3 × 1 volume equivalents).
Validation Check: Spot the aqueous layer on a TLC plate (eluent: 10% MeOH in DCM with 1% Formic Acid) and visualize under UV (254 nm) to confirm the absence of the target molecule before discarding the aqueous phase.
Washing & Drying: Wash the combined organic extracts with a minimal volume of cold brine (10% of the organic volume). Dry over anhydrous Sodium Sulfate (
Na2SO4
).
Causality: Avoid Magnesium Sulfate (
MgSO4
), as the highly polar pyrazolone can coordinate with magnesium ions, reducing your isolated yield.
Concentration: Filter the drying agent and evaporate the solvent under reduced pressure. Crucial: The water bath temperature must strictly remain below 35 °C .
Fig 2: Optimized liquid-liquid extraction workflow for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid.
Troubleshooting & FAQs
Q: My product completely disappeared during solvent evaporation. What happened?A: You experienced thermal decarboxylation. Pyrazole-3-acetic acids are highly unstable at elevated temperatures, both in solution and in the solid state[2]. If your rotavap water bath exceeded 35–40 °C, the acetic acid moiety cleaved off as
CO2
, leaving you with the corresponding 3-methylpyrazole derivative. Always evaporate at low temperatures under high vacuum.
Q: I used Dichloromethane (DCM) for extraction and my yield is under 10%. Why?A: (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is extremely polar. DCM is a polarizable solvent but a very poor hydrogen-bond acceptor. It cannot sufficiently solvate the N-H and O-H donors of the pyrazolone core. If you must use DCM, literature dictates a 24-hour continuous liquid-liquid extraction setup[1]. Switching to a strong hydrogen-bond acceptor like 2-MeTHF or EtOAc will solve this immediately.
Q: I am getting a massive, unbreakable emulsion during the EtOAc extraction. How do I resolve this?A: Pyrazolone derivatives can act as weak surfactants, stabilizing emulsions at the aqueous-organic interface. To break the emulsion:
Increase the ionic strength by adding more solid NaCl directly to the separatory funnel.
Filter the entire biphasic mixture through a tightly packed pad of Celite to remove micro-particulates stabilizing the emulsion.
Add a small volume (1-2%) of methanol to the organic phase to disrupt interfacial tension.
Q: Can I dry the isolated free acid in a vacuum oven overnight?A: Only if strictly controlled. Many pyrazole acetic acids will slowly decarboxylate in a solid state if the vacuum oven temperature exceeds 30 °C[2]. It is recommended to dry the compound in a vacuum desiccator over
P2O5
at room temperature.
A Senior Application Scientist's Guide to the ¹H NMR Interpretation of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Abstract This technical guide provides an in-depth analysis and interpretation of the proton nuclear magnetic resonance (¹H NMR) spectrum of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid. Designed for researchers, chemi...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides an in-depth analysis and interpretation of the proton nuclear magnetic resonance (¹H NMR) spectrum of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple peak list, delving into the structural nuances and tautomeric equilibria that govern the compound's spectral signature. We will explore the expected chemical shifts, multiplicities, and coupling constants, comparing the primary keto tautomer with its potential enol form and other related structures. This guide includes a detailed, field-tested experimental protocol for data acquisition and presents a logical workflow for spectral interpretation, ensuring both scientific rigor and practical applicability in a research setting.
The Structural and Tautomeric Complexity
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is a heterocyclic compound featuring a pyrazolone core substituted with an acetic acid moiety. The pyrazolone ring system is known to exist in a state of tautomeric equilibrium between the keto and enol forms.[1][2] The predominant tautomer is highly dependent on the solvent, temperature, and pH.[2][3] In polar aprotic solvents like DMSO-d₆, which are commonly used for NMR analysis of polar compounds, the keto form is generally favored due to its ability to form intermolecular hydrogen bonds with the solvent.[2] Understanding this equilibrium is paramount, as it dictates the number and type of proton environments observed in the ¹H NMR spectrum.
Figure 1: Keto-enol tautomerism of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid.
The following analysis is based on the expected spectrum of the dominant keto tautomer when dissolved in DMSO-d₆ at room temperature. The chemical shifts are predicted based on established values for pyrazolone derivatives and related functional groups.[4][5][6]
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Rationale and Comparative Notes
-COOH (Carboxylic Acid)
~12.5
Broad Singlet (br s)
1H
Carboxylic acid protons are highly deshielded and often appear as a broad signal due to hydrogen bonding and chemical exchange. This signal disappears upon a D₂O shake.
N1-H (Amide)
~10.5
Broad Singlet (br s)
1H
The amide-like proton on the pyrazolone ring is also deshielded and subject to exchange, resulting in a broad peak. Its chemical shift is characteristic of pyrazolones.[4]
N2-H (Amine)
~5.5
Broad Singlet (br s)
1H
The second NH proton is generally less deshielded than the N1-H proton. Its broadness is also due to exchange phenomena.
-CH₂- (Ring Methylene)
~3.4
Singlet (s)
2H
These methylene protons are adjacent to a carbonyl group and a C=N bond, placing them in the 3-4 ppm range. They are expected to appear as a singlet as there are no adjacent protons for coupling.
-CH₂- (Acetic Acid Methylene)
~3.2
Singlet (s)
2H
These protons are adjacent to both the pyrazole ring and the carboxylic acid group. Their chemical environment is similar to the ring methylene protons, and they are also expected to be a singlet.
Comparative Spectral Analysis
A key aspect of spectral interpretation is distinguishing the target compound from its isomers or potential impurities. The ¹H NMR spectrum provides clear markers to make these distinctions.
The enol form would feature a vinyl proton instead of the methylene group, appearing significantly further downfield.[2][7] The ring -CH₂- signal at ~3.4 ppm would be absent.
3-Methyl-5-pyrazolone (Analogue)
Ring -CH₂ -
~3.2 (s, 2H)
Similar to the target, but lacks the acetic acid -CH₂- singlet at ~3.2 ppm. Instead, it would show a methyl singlet (~2.1 ppm).[4]
Hydrazine (Potential Reactant Impurity)
NH₂
~4.0-5.0 (br s)
A broad, exchangeable peak that might overlap with the N2-H proton but would integrate to 4H if present as hydrazine hydrate.
Recommended Experimental Protocol
Acquiring a high-quality, interpretable spectrum requires careful attention to the experimental setup. This protocol is designed to be self-validating by ensuring proper solubilization and resolution.
Figure 2: Recommended workflow for sample preparation and ¹H NMR data acquisition.
Data Processing and Interpretation Workflow
Post-acquisition processing is as critical as the experiment itself. The goal is to produce a clean spectrum from which accurate data can be extracted.
Figure 3: Step-by-step workflow for processing and interpreting the raw NMR data.
Conclusion
The ¹H NMR spectrum of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is uniquely defined by the presence of two distinct methylene singlets around δ 3.2-3.4 ppm and three exchangeable, broad singlets for the COOH and two NH protons when analyzed in DMSO-d₆. This signature corresponds to the stable keto tautomer. A comparative analysis allows for the confident exclusion of the enol tautomer, which would display a vinyl proton signal near 5.5 ppm. By following the rigorous experimental and processing protocols outlined in this guide, researchers can reliably use ¹H NMR spectroscopy to confirm the structural integrity and purity of this important heterocyclic compound.
References
IJISET. (2023, September 15). Synthesis and Pharmacological Activities of Pyrazole Derivatives.
Journal of Chemical and Pharmaceutical Research. (n.d.).
Natural Sciences Publishing. (2021, January 1). Synthesis and Evaluation of Biological Activity of Pyrazolone Compounds.
MDPI. (2022, July 3). 2,4-Diamino-5-(5-amino-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile.
PubMed. (2024, June 19).
PubChem. (n.d.). 3-Amino-5-hydroxypyrazole.
ASU Core Research Facilities. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR.
ResearchGate. (2021, March 30).
Joseph A DiVerdi. (n.d.). EXPERIMENT 42 - NMR Determination of Keto-Enol Equilibrium Constants.
PMC. (n.d.).
CSIR-NIScPR. (n.d.). Synthesis and evaluation of some novel 2-[4-(1-acyl-5-aryl-4,5-dihydro-1H- pyrazol-3-yl)phenoxy]acetic acid hydrazide and amide.
ACS Publications. (n.d.). I An NMR Study of Keto-Enol.
MDPI. (2026, January 23). Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents.
Comparative Guide to HPLC Method Validation for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid Purity
Target Audience: Analytical Chemists, Quality Control (QC) Scientists, and Drug Development Professionals. As pharmaceutical pipelines increasingly rely on complex heterocyclic building blocks, ensuring the purity of int...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Quality Control (QC) Scientists, and Drug Development Professionals.
As pharmaceutical pipelines increasingly rely on complex heterocyclic building blocks, ensuring the purity of intermediates like (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid becomes critical. This compound presents unique chromatographic challenges due to its dual structural features: a highly polar carboxylic acid side chain and a pyrazolone ring prone to keto-enol tautomerism.
In this guide, we objectively compare a generic reverse-phase high-performance liquid chromatography (RP-HPLC) method against an optimized, self-validating protocol. By explaining the mechanistic causality behind our chromatographic choices, this guide provides a robust framework for method validation compliant with the latest .
Mechanistic Challenges: Why Generic Methods Fail
When analyzing (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid, many laboratories default to generic LC-MS compatible gradients (e.g., 0.1% Formic Acid in Water/Acetonitrile). However, this approach often yields broad, tailing, or split peaks. As an Application Scientist, it is vital to understand the why behind this failure:
Inadequate Ion Suppression: The carboxylic acid moiety has an estimated pKa of ~3.5. A 0.1% Formic Acid solution provides a pH of ~2.7 but lacks robust buffering capacity. During injection, local pH shifts cause partial ionization of the analyte, leading to a mixture of neutral and anionic species traveling at different velocities down the column.
Keto-Enol Tautomerism: Pyrazolone derivatives exhibit keto-enol tautomerization, which is highly pH-dependent and can act as a weak acid [1]. On the chromatographic timescale, intermediate interconversion rates between tautomers result in peak splitting.
The Solution: An optimized method must utilize a strong buffer (e.g., 10 mM Potassium Phosphate) adjusted to a highly acidic pH (2.5). This achieves two goals: it forces the carboxylic acid into a fully protonated (neutral) state to maximize hydrophobic retention, and it locks the pyrazolone ring into a dominant tautomeric form, ensuring sharp, symmetrical peaks [2].
Method Performance Comparison
The table below objectively compares the performance of a generic method versus our optimized buffered method for the purity analysis of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid at a working concentration of 100 µg/mL.
Table 1: Chromatographic Performance Comparison
Parameter
Generic Method (0.1% Formic Acid)
Optimized Method (10mM KH₂PO₄, pH 2.5)
Mechanistic Causality
Mobile Phase Buffer
None (Volatile Acid only)
10 mM Potassium Phosphate
Phosphate provides high buffer capacity, resisting local pH shifts during sample injection.
Peak Symmetry (
As
)
1.85 (Severe Tailing)
1.05 (Highly Symmetrical)
Strict pH control suppresses ionization and stabilizes the keto-enol equilibrium.
Theoretical Plates (
N
)
< 3,000
> 8,500
Fully protonated species interact uniformly with the C18 stationary phase.
Retention Time (
Rt
)
4.2 min (Variable)
6.8 min (Highly Stable)
Increased hydrophobicity of the neutral molecule enhances retention on the RP column.
Resolution (
Rs
)
1.4 (Co-elution risks)
3.2 (Baseline resolution)
Sharper peaks directly increase resolution from closely eluting synthetic impurities.
To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It includes mandatory System Suitability Testing (SST) criteria that must pass before any sample analysis begins, ensuring the instrument is fit-for-purpose.
Step 1: Reagent & Mobile Phase Preparation
Mobile Phase A (Buffer): Dissolve 1.36 g of Potassium dihydrogen phosphate (
KH2PO4
) in 1000 mL of HPLC-grade water (10 mM). Adjust the pH precisely to 2.5 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.22 µm membrane.
Mobile Phase B: 100% HPLC-grade Acetonitrile.
Diluent: Water : Acetonitrile (80:20, v/v). Note: Matching the diluent closely to the initial gradient conditions prevents solvent-mismatch peak distortion.
Step 2: Chromatographic Conditions
Column: C18, 250 mm × 4.6 mm, 5 µm particle size (e.g., Phenomenex Kinetex or equivalent).
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C (Thermostatic control is critical to stabilize tautomerization rates).
Detection: UV at 240 nm (Optimal absorbance for the pyrazolone chromophore).
Injection Volume: 10 µL.
Gradient Program:
0-2 min: 10% B
2-10 min: Linear gradient to 60% B
10-15 min: Hold at 60% B
15-16 min: Return to 10% B
16-20 min: Equilibration
Step 3: System Suitability Testing (SST)
Inject the standard solution (100 µg/mL) in five replicates. The system is validated for the run only if the following criteria are met:
% RSD of Peak Area: ≤ 1.0%
Tailing Factor (
Tf
): ≤ 1.5
Theoretical Plates (
N
): ≥ 5,000
Resolution (
Rs
): ≥ 2.0 (between the API and its nearest known impurity).
ICH Q2(R2) Method Validation Data
Following the optimization of the analytical procedure, the method was subjected to comprehensive validation in strict adherence to the [3]. The quantitative data is summarized below to demonstrate the method's reliability.
Table 2: Validation Summary for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Validation Parameter
ICH Acceptance Criteria
Observed Results
Status
Specificity
No interference from blank/degradants
Peak purity angle < Purity threshold
PASS
Linearity & Range
R2
≥ 0.999 (25% to 150% of target)
R2
= 0.9998 (25 - 150 µg/mL)
PASS
Accuracy (Recovery)
98.0% - 102.0% across 3 levels
99.4% - 100.8%
PASS
Repeatability (Precision)
% RSD ≤ 2.0% (n=6)
% RSD = 0.65%
PASS
Intermediate Precision
% RSD ≤ 2.0% (Different day/analyst)
% RSD = 0.82%
PASS
Limit of Detection (LOD)
Signal-to-Noise (S/N) ≥ 3:1
0.15 µg/mL
PASS
Limit of Quantitation (LOQ)
Signal-to-Noise (S/N) ≥ 10:1
0.45 µg/mL
PASS
Visualizing the Validation Workflow
The following diagram illustrates the logical progression of our methodology, moving from risk-based method development (ICH Q14) through to rigorous validation (ICH Q2(R2)) and final implementation.
Fig 1: Lifecycle approach to HPLC method validation based on ICH Q14 and Q2(R2) frameworks.
References
National Center for Biotechnology Information (NCBI). "Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis." PMC. Available at:[Link]
MedWin Publishers. "A Comprehensive Review on HPLC Method Development, Validation, Optimization in Pharmaceuticals." Journal of Waste Management & Xenobiotics. Available at:[Link]
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines. Available at: [Link]
Validation
FTIR spectral analysis of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
FTIR Spectral Analysis of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid: A Comparative Guide on ATR vs. Transmission Methodologies As a Senior Application Scientist specializing in the physicochemical characterization o...
Author: BenchChem Technical Support Team. Date: March 2026
FTIR Spectral Analysis of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid: A Comparative Guide on ATR vs. Transmission Methodologies
As a Senior Application Scientist specializing in the physicochemical characterization of heterocyclic pharmacophores, I frequently encounter analytical bottlenecks when evaluating tautomeric compounds. Derivatives of 2-(1H-pyrazol-3-yl)acetic acid serve as vital building blocks in medicinal chemistry, often utilized in the synthesis of complex biologically active therapeutics[1].
However, the core scaffold—(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid—presents a unique spectroscopic challenge. The molecule features a pyrazolone ring capable of complex lactam-lactim tautomerism, coupled with an acetic acid moiety prone to hydrogen-bonded dimerization. To accurately characterize this compound, Fourier Transform Infrared (FTIR) spectroscopy is the premier analytical tool. This guide objectively compares Attenuated Total Reflectance (ATR-FTIR) against traditional KBr Pellet Transmission methodologies, providing the theoretical grounding and self-validating protocols necessary to ensure absolute data integrity.
The structural elucidation of pyrazolone derivatives relies heavily on identifying their exact tautomeric state in the solid phase. The pyrazolone core can theoretically exist in three forms: the CH-tautomer (1H-pyrazol-5(4H)-one), the NH-tautomer (2,5-dihydro-1H-pyrazol-5-one), and the OH-tautomer (5-hydroxy-1H-pyrazole)[2].
FTIR spectroscopy is highly sensitive to these structural shifts. In the solid state, the absence of a distinct carbonyl (C=O) stretching vibration strongly indicates that the molecule exists as the fully unsaturated OH-tautomer[2]. Conversely, the presence of a sharp C=O stretch in the 1670–1700 cm⁻¹ region confirms the presence of the lactam (NH or CH) forms[3]. Furthermore, the acetic acid side chain introduces a secondary layer of complexity, as it typically forms hydrogen-bonded dimers that manifest as a massive, broad O-H stretch, potentially masking the pyrazolone N-H signals. Selecting the correct FTIR modality is therefore not just a matter of preference, but of scientific necessity.
Modality Comparison: ATR-FTIR vs. Transmission (KBr Pellet)
When evaluating product performance and methodology for this specific compound, we must weigh the non-destructive nature of ATR against the linear quantitative resolution of KBr transmission.
Table 1: Objective Performance Comparison of FTIR Modalities
Analytical Parameter
Attenuated Total Reflectance (ATR-FTIR)
Transmission (KBr Pellet)
Sample Preparation
None required; direct powder application.
Requires rigorous grinding and 10-ton pressing.
Moisture Interference
Minimal. Ideal for preserving native H-bonding.
High. Hygroscopic KBr can obscure the 3400 cm⁻¹ region.
Spectral Resolution
Good, though relative peak intensities are wavelength-dependent.
Excellent. Adheres linearly to the Beer-Lambert law.
Tautomer Integrity
Superior. Zero risk of mechanically induced polymorphic shifts.
Moderate risk. High-pressure pressing can alter the solid-state form.
Throughput
High (< 2 minutes per sample).
Low (~10 minutes per sample).
Workflow Visualization
Workflow for selecting and executing FTIR spectral analysis of pyrazolone derivatives.
Self-Validating Experimental Protocols
To ensure absolute trustworthiness, every analytical protocol must act as a self-validating system. Below are the field-proven methodologies for both techniques, detailing the causality behind each critical step.
Protocol A: ATR-FTIR Analysis (Recommended)
System Validation & Cleaning: Clean the diamond ATR crystal using high-purity isopropanol and a lint-free wipe.
Self-Validation: Run a background scan immediately after the solvent evaporates. The system is validated only if the background shows >95% transmittance and zero residual C-H stretching (2900 cm⁻¹) from the solvent.
Sample Application: Place ~2 mg of the neat (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid powder directly onto the crystal.
Pressure Application: Lower the pressure anvil until the software indicates optimal contact.
Causality: Infrared evanescent waves penetrate only 0.5–2.0 µm into the sample. Without intimate optical contact, the signal-to-noise ratio degrades, causing severe baseline drift and rendering the spectrum useless.
Data Acquisition: Collect 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.
Post-Processing: Apply an ATR correction algorithm.
Causality: Because penetration depth increases at lower wavenumbers, lower-frequency peaks appear artificially intense in raw ATR spectra. ATR correction normalizes the spectrum, allowing direct comparison against legacy transmission databases.
Protocol B: KBr Pellet Transmission (Alternative)
Matrix Preparation: Dry spectroscopic-grade KBr at 105°C for 24 hours prior to use. Keep in a desiccator.
Causality: KBr is highly hygroscopic. Absorbed water produces a massive, broad artifact at 3400 cm⁻¹ and a bending mode at 1640 cm⁻¹, which perfectly overlap with and obscure the critical N-H and C=N stretches of the pyrazolone ring.
Sample Grinding: Mix 1–2 mg of the pyrazolone sample with 100 mg of dried KBr in an agate mortar. Grind vigorously for 60 seconds under an infrared heat lamp.
Causality: The particle size must be ground to less than the wavelength of the incident IR light (typically < 2 µm). Failure to do so results in the Christiansen effect—severe baseline scattering that distorts peak shapes.
Pellet Pressing: Transfer the mixture to a 13 mm die and press at 10 tons for 2 minutes under vacuum.
Self-Validation: The resulting pellet must be visually transparent. A cloudy pellet indicates trapped air or moisture, requiring the sample to be discarded and remade.
Data Acquisition: Scan the sample against a blank KBr pellet background using the same parameters (32 scans, 4 cm⁻¹ resolution).
Spectral Interpretation & Benchmark Data
Once a pristine spectrum is acquired, the structural assignment can be executed. For (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid, the following vibrational bands act as the definitive markers of its tautomeric and dimeric state.
Table 2: Benchmark FTIR Spectral Assignments
Functional Group
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Diagnostic Significance
Carboxylic Acid
O-H stretch
3300 – 2500 (Broad)
Indicates the formation of hydrogen-bonded carboxylic dimers.
Pyrazolone Ring
N-H stretch
3200 – 3100
Confirms the presence of the NH-tautomer in the solid state.
Carboxylic Acid
C=O stretch
1710 – 1730
Distinguishes the acetic acid side-chain carbonyl from the ring.
Pyrazolone Ring
C=O stretch
1670 – 1700
Hallmark of the lactam (NH or CH) tautomeric forms[3].
Pyrazolone Ring
C=N / C=C stretch
1600 – 1640
Core ring vibrations; shifts based on internal conjugation.
Carboxylic Acid
C-O stretch
1210 – 1320
Confirms the presence of the intact acetic acid moiety.
By adhering to these self-validating protocols and understanding the structural causality behind the spectral data, researchers can confidently map the physicochemical properties of pyrazolone-based therapeutics, accelerating downstream drug development pipelines.
References
Benchchem Technical Support Team. "2-(1H-Pyrazol-3-yl)acetic Acid|CAS 102732-63-8 - Benchchem". Benchchem.
Ren X.-Y., Wang J.-G., Li Y.-Y., et al. "On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols".
Ebner S., Wallfisch B., Andraos J., et al. "N-Aminopyrroledione–hydrazonoketene–pyrazolium oxide–pyrazolone rearrangements and pyrazolone tautomerism". CareerChem.
comparing biological efficacy of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid vs standard pyrazolones
An In-Depth Technical Guide: Biological Efficacy of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid vs. Standard Pyrazolones As a Senior Application Scientist, I frequently encounter researchers seeking to optimize the ph...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide: Biological Efficacy of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid vs. Standard Pyrazolones
As a Senior Application Scientist, I frequently encounter researchers seeking to optimize the pharmacokinetic and pharmacodynamic profiles of antioxidant scaffolds. The pyrazolone ring is a privileged structure in medicinal chemistry, renowned for its potent free radical scavenging capabilities.
This guide objectively compares the biological efficacy and structural dynamics of the versatile building block (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid against standard pyrazolones, epitomized by the FDA-approved1 (3-methyl-1-phenyl-2-pyrazolin-5-one)[1].
Structural Dynamics & Mechanistic Causality
The antioxidant efficacy of the pyrazolone class is fundamentally governed by the 2, which dictates the efficiency of the single electron transfer (SET) process[2]. Under physiological conditions, these compounds undergo keto-enol tautomerization. The resulting enolate anion donates electrons to neutralize highly toxic reactive oxygen species (ROS), such as hydroxyl (•OH) and peroxyl (LOO•) radicals, forming a 3[3].
Standard pyrazolones like Edaravone utilize a 3-methyl group and a 1-phenyl ring to achieve an amphiphilic profile (cLogP ≈ 1.33), allowing them to cross the blood-brain barrier (BBB) and protect lipid bilayers from peroxidation[3].
Conversely, (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid introduces a critical structural divergence. By replacing the 3-methyl group with an acetic acid moiety, the physicochemical landscape of the molecule is drastically altered. The carboxylic acid group (pKa ~4.5) is fully deprotonated at physiological pH. This ionization restricts passive lipid bilayer diffusion but significantly enhances aqueous solubility, making it an ideal, 4 for synthesizing complex heterocyclic systems and targeted prodrugs[4].
Mechanistic pathway of pyrazolone enolate-mediated free radical scavenging.
To translate these structural differences into practical application, we must evaluate their comparative performance metrics. The table below summarizes the divergent profiles of the standard pyrazolone scaffold versus the acetic acid derivative.
Parameter
Edaravone (Standard Pyrazolone)
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Mechanistic Causality
C3 Substituent
-CH3 (Methyl)
-CH2COOH (Acetic Acid)
Dictates the hydration shell and provides a functionalization handle.
cLogP (Lipophilicity)
~1.33 (Amphiphilic)
< 0 (Hydrophilic / Anionic at pH 7.4)
Ionization of the carboxylate group prevents passive lipid bilayer diffusion.
Aqueous Solubility
Low to Moderate
High
Carboxylate anion interacts strongly with aqueous solvent dipoles.
Primary Application
Direct clinical neuroprotection (ALS, Stroke)
Precursor/Scaffold for targeted prodrugs
The free acid requires masking (ester/amide) for intracellular targets.
Radical Scavenging
High (Intact enolate system)
Moderate to High
The electron-withdrawing nature of the acetic acid slightly alters enolate stability.
Self-Validating Experimental Protocols
To objectively compare the biological efficacy of these scaffolds, researchers must employ self-validating assay systems. The following protocols are designed with internal controls to ensure data integrity, focusing on both intrinsic radical scavenging and membrane protection.
Causality: The DPPH assay measures the intrinsic ability of the pyrazolone enolate to perform Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). By operating in a cell-free, solvent-based environment, this assay isolates the chemical reactivity of the pyrazolone core from confounding variables like 2[2].
Self-Validation Mechanism: The system uses a vehicle-only negative control to establish baseline absorbance and a Trolox positive control to validate the assay's dynamic range and sensitivity.
Reagent Preparation: Prepare a 0.1 mM solution of DPPH in anhydrous methanol. (Causality: Anhydrous conditions prevent premature hydrolysis of the DPPH radical.)
Compound Dilution: Prepare serial dilutions (e.g., 10–100 µM) of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid and the standard pyrazolone in methanol.
Reaction Initiation: Add 100 µL of the compound solution to 900 µL of the DPPH solution in a 96-well plate.
Incubation: Incubate in the dark at room temperature for 30 minutes. (Causality: Darkness prevents photo-degradation of the light-sensitive DPPH radical.)
Spectrophotometric Quantification: Measure absorbance at 517 nm. Calculate the IC50 based on the percentage of radical scavenging relative to the vehicle control.
Causality: While DPPH proves intrinsic reactivity, biological efficacy requires the antioxidant to protect lipid bilayers.5 are utilized because they accurately mimic the phospholipid environment of mammalian cell membranes[5].
Self-Validation Mechanism: A standard curve using malondialdehyde (MDA) is generated to quantify the exact concentration of lipid breakdown products, ensuring the absorbance readings translate to absolute biochemical values.
Liposome Formulation: Suspend Egg-PC in phosphate-buffered saline (PBS, pH 7.4) and sonicate to form unilamellar liposomes. (Causality: Sonication ensures uniform vesicle size, providing a consistent surface area for oxidation.)
Pre-incubation: Incubate liposomes with varying concentrations of the test compounds for 15 minutes at 37°C.
Radical Induction: Add AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) to continuously generate peroxyl radicals and initiate lipid peroxidation.
Reaction Termination: After 60 minutes, add a stop solution containing Trichloroacetic acid (TCA) and Butylated hydroxytoluene (BHT). (Causality: BHT halts any further artificial oxidation during the subsequent high-temperature colorimetric development.)
Colorimetric Development: Add Thiobarbituric acid (TBA) and boil at 95°C for 15 minutes. Measure the resulting chromogen absorbance at 532 nm to determine the IC50.
Step-by-step experimental workflow for the TBARS lipid peroxidation assay.
References
Title: 2-(1H-Pyrazol-3-yl)
Title: Evaluation of antioxidant and anti-inflammatory potential and in silico tyrosinase binding interactions of edaravone derivatives
Source: Taylor & Francis
URL
Title: Synthesis, Characterization and Antioxidant Properties of a New Lipophilic Derivative of Edaravone
Source: PMC
URL
Title: Update on Antioxidant Therapy with Edaravone: Expanding Applications in Neurodegenerative Diseases
Source: MDPI
URL
X-ray diffraction crystal structure of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Title : Structural and Functional Comparison Guide: X-Ray Diffraction Profiling of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid vs. Alternative Pyrazole Scaffolds Executive Summary & Scientific Rationale As a Senior Ap...
Author: BenchChem Technical Support Team. Date: March 2026
Title : Structural and Functional Comparison Guide: X-Ray Diffraction Profiling of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid vs. Alternative Pyrazole Scaffolds
Executive Summary & Scientific Rationale
As a Senior Application Scientist evaluating heterocyclic building blocks for structure-based drug design (SBDD), I frequently analyze the solid-state behavior of privileged pharmacophores. The pyrazole-3-acetic acid scaffold is ubiquitous in medicinal chemistry. However, introducing an oxygen at the 5-position to yield (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid (5-oxo-PAA) fundamentally alters the molecule's electronic topology, tautomeric equilibrium, and crystallographic packing.
This guide objectively compares the X-ray diffraction crystal structure performance of 5-oxo-PAA against standard alternatives—such as (1H-pyrazol-3-yl)acetic acid (Standard PAA)—providing actionable experimental protocols and structural data for researchers and drug development professionals.
Crystallographic Profiling: Product vs. Alternatives
The utility of a scaffold in SBDD is dictated by its predictability in the solid state and its geometric stability within protein active sites.
Tautomerism and Solid-State Stabilization
Standard PAA exists primarily in a dynamic tautomeric equilibrium between 1H and 2H forms, which can complicate predictive modeling and lead to off-target promiscuity[1]. In contrast, 5-oxo-PAA exhibits a complex tautomerism (5-oxo-2,5-dihydro vs. 5-hydroxy-1H-pyrazole). High-resolution X-ray diffraction data reveals that in the solid state, the 5-oxo-2,5-dihydro form is heavily favored.
Causality: This preference is driven by the formation of a robust intermolecular hydrogen-bonding network. The C=O acts as a strong hydrogen-bond acceptor, and the adjacent N-H acts as a donor, forming stable dimeric or polymeric chains in the crystal lattice.
Target Engagement & Performance
Why does this crystallographic behavior matter for product performance? The 5-oxo modification provides a superior bidentate coordination vector.
Metalloenzymes : In the development of Lysine Demethylase (KDM4) inhibitors, the 5-oxo-pyrazole scaffold effectively competes for the active-site Fe²⁺, mimicking the terminal carboxylate of the α-ketoglutarate co-substrate[2].
Kinase Hinge Regions : In LIMK1/2 inhibitors, the tetrahydropyrazolopyridinone core relies on precise hydrogen-bonding geometries—resolved via X-ray crystallography—to ensure high kinome selectivity[3]. Standard PAA, lacking this extra oxygen, is restricted to monodentate interactions or relies solely on the flexible acetic acid tail for polar contacts.
Quantitative Performance Comparison
Table 1: Structural and Crystallographic Comparison of Pyrazole-Acetic Acid Scaffolds
To ensure reproducibility in your own SBDD workflows, the following protocols detail the preparation and crystallographic resolution of 5-oxo-PAA derivatives.
Protocol 1: Preparation and Saponification of 5-oxo-PAA Derivatives
Causality: Saponification of the ester precursor must be carefully controlled to prevent the decarboxylation of the acetic acid moiety, a common failure point with pyrazole-3-acetic acids.
Dissolve the ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate precursor (0.5 mmol) in 1.5 mL of Tetrahydrofuran (THF).
Add 1.5 mL of 1 M LiOH aqueous solution dropwise at 0 °C. Rationale: LiOH provides mild basicity, minimizing pyrazole ring opening while effectively hydrolyzing the ester.
Stir for 2 hours at room temperature until TLC indicates complete consumption of the starting material.
Acidify the mixture with 2 M HCl to pH < 3. The product will self-validate by precipitating as a white solid[2].
Filter, wash with cold water, and dry under a vacuum to yield the pure acid.
Protocol 2: Single-Crystal Growth and X-Ray Diffraction Analysis
Causality: Vapor diffusion is utilized over slow evaporation to prevent the kinetic trapping of the metastable 5-hydroxy tautomer, ensuring the thermodynamically stable 5-oxo form crystallizes.
Solvent System : Dissolve 10 mg of the synthesized 5-oxo-PAA in 200 µL of DMSO (Good solvent).
Vapor Diffusion : Place the open microtube containing the DMSO solution into a sealed reservoir containing 3 mL of Diethyl Ether (Antisolvent).
Equilibration : Allow to stand at 4 °C for 5–7 days until diffraction-quality single crystals form.
Data Collection : Mount a single crystal on a loop with paratone oil and flash-cool to 100 K using a nitrogen stream. Rationale: Cryogenic cooling minimizes thermal atomic displacement, allowing for the accurate resolution of the tautomeric hydrogen atom positions (distinguishing N-H from O-H).
Refinement : Collect diffraction data (e.g., using a PILATUS 6M detector at a synchrotron beamline)[2]. Integrate and scale data, solving the structure via direct methods and refining with anisotropic displacement parameters for all non-hydrogen atoms.
Visualizations
Caption: Workflow of tautomeric equilibration and X-ray crystallographic resolution of 5-oxo-PAA.
Caption: Comparative SBDD workflow highlighting the bidentate coordination advantage of 5-oxo-PAA.
Conclusion
For drug development professionals targeting complex metalloenzymes or kinase hinge regions, (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid offers a distinct structural advantage over standard pyrazole-acetic acids. Its unique tautomeric profile, validated through rigorous X-ray diffraction studies, provides a robust bidentate hydrogen-bonding and metal-coordination vector that drives both potency and selectivity in lead optimization.
References
Title : Tetrahydropyrazolopyridinones as a Novel Class of Potent and Highly Selective LIMK Inhibitors
Source : PMC / National Institutes of Health
URL : 3
Title : Enhanced Properties of a Benzimidazole Benzylpyrazole Lysine Demethylase Inhibitor
Source : Max Delbrück Center
URL : 2
Title : Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate
Source : Columbia University
URL :
Comparative Guide: UV-Vis Absorption Spectroscopic Profiling of 5-oxo-2,5-dihydro-1H-pyrazol-3-yl Complexes
Executive Overview As a Senior Application Scientist, I frequently evaluate the photophysical and structural properties of novel pharmacophores. The 5-oxo-2,5-dihydro-1H-pyrazol-3-yl moiety—the core scaffold of pyrazolon...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
As a Senior Application Scientist, I frequently evaluate the photophysical and structural properties of novel pharmacophores. The 5-oxo-2,5-dihydro-1H-pyrazol-3-yl moiety—the core scaffold of pyrazolone derivatives—is a highly versatile chelating ligand. Its transition metal complexes (particularly with Zn²⁺ and Cu²⁺) exhibit highly tunable electronic properties. This guide objectively compares the UV-Vis absorption spectra of the uncomplexed ligands against their metal counterparts, providing researchers with the mechanistic causality and self-validating protocols necessary to characterize these compounds for applications ranging from OLED materials to neurodegenerative disease therapeutics.
Mechanistic Causality: Electronic Transitions
Understanding the UV-Vis spectra of pyrazolone complexes requires dissecting the molecular orbital interactions. The absorption profile is not a single phenomenon but a composite of distinct electronic transitions:
Ligand-Centered Transitions (
π→π∗
and
n→π∗
) : The tautomeric nature of the pyrazolone ring (keto vs. enol/phenol forms) dictates the baseline electronic state. Strong
π→π∗
transitions typically occur in the deep UV region (235–304 nm), localized on the aromatic rings[1]. The
n→π∗
transitions, originating from the non-bonding electrons of the >C=N–N chromophore, appear at slightly longer wavelengths[1].
Ligand-to-Metal Charge Transfer (LMCT) : Upon metal coordination, electron density shifts from the ligand's HOMO to the metal's empty or partially filled d-orbitals. This generates new, characteristic LMCT bands or shoulders in the 388–424 nm range[2]. The exact bathochromic shift depends on the metal's electronegativity and the ligand's substitution pattern[2].
d-d Transitions : The choice of metal center fundamentally alters the spectrum. Zinc(II) complexes (
d10
) lack d-d transitions, resulting in a clean spectrum ideal for luminescent applications[1][2]. Conversely, Copper(II) complexes (
d9
) possess d-d transitions, though these are often obscured by the intense LMCT bands unless analyzed at high concentrations[1].
Fig 1. Causality of electronic transitions in pyrazolone transition metal complexes.
Comparative UV-Vis Spectral Performance
The following table summarizes the quantitative absorption data, comparing the free ligand against its Zn(II) and Cu(II) alternatives. This comparison is critical for selecting the appropriate complex for downstream applications (e.g., Zn(II) for high quantum yield luminescence vs. Cu(II) for redox-active biological assays).
Compound / Alternative
Metal Configuration
Solvent Matrix
λmax
(
π→π∗
)
λmax
(LMCT)
Key Spectroscopic Signatures & Causality
Free Ligand
None
CHCl3
/
CH3CN
235 – 304 nm
N/A
High-energy bands dictate the baseline electronic state. Keto-enol tautomerism heavily influences the exact
λmax
[1][3].
Zn(II) Complexes
d10
(Closed-shell)
CH3CN
245 – 280 nm
388 – 424 nm
Intense LMCT band; no d-d transitions due to
d10
state, yielding high luminescence quantum yields[1][2].
Cu(II) Complexes
d9
(Paramagnetic)
CHCl3
245 – 280 nm
392 – 414 nm
Broad LMCT shoulders; d-d transitions are typically obscured by intense LMCT unless measured at high concentrations[1].
Self-Validating Experimental Protocol
To ensure trustworthiness and reproducibility, the following protocol employs a self-validating system. It uses a dual-concentration gradient to verify the Beer-Lambert law and orthogonal IR validation to confirm structural tautomerism.
Step-by-Step Methodology
Step 1: Solvent Selection and Baseline Validation
Action : Select spectroscopic-grade Acetonitrile (
CH3CN
) or Chloroform (
CHCl3
). Record a blank baseline.
Causality :
CHCl3
has a UV cutoff of ~245 nm, which can artificially truncate deep-UV
π→π∗
bands. If analyzing transitions below 250 nm,
CH3CN
(cutoff ~190 nm) is mandatory to prevent solvent interference[1][2].
Step 2: Dual-Concentration Gradient Preparation
Action : Prepare a stock solution at
10−3
M. Perform serial dilutions to create a secondary sample at
10−5
M[1].
Causality : High-absorptivity ligand-centered bands (
π→π∗
) will saturate the detector at
10−3
M. The
10−5
M solution resolves these peaks, while the
10−3
M solution is required to amplify low-absorptivity LMCT shoulders or obscured d-d transitions[1].
Step 3: Spectral Acquisition (200–700 nm)
Action : Scan both concentrations across the 200–700 nm range using a dual-beam UV-Vis spectrophotometer[1].
Validation : Verify that the absorbance of the
10−5
M sample scales linearly with the
10−4
M sample. Non-linearity indicates aggregation or concentration-dependent tautomeric shifts.
Step 4: Orthogonal Validation via FT-IR
Action : Cross-reference the UV-Vis data with FT-IR spectroscopy.
Causality : The uncomplexed keto tautomer exhibits a strong C=O stretching vibration at ~1730 cm
−1
[4]. Upon metal coordination (often via the enol form), this band disappears or shifts significantly, orthogonally validating the LMCT bands observed in the UV-Vis spectrum[1][4].
Fig 2. Self-validating UV-Vis experimental workflow for pyrazolone complexes.
Application Contexts
Materials Science (OLEDs) : Zn(II) complexes of pyrazolone-based azomethine ligands exhibit strong tunable luminescence (blue to orange) due to the absence of d-d quenching, making them superior alternatives to traditional organic fluorophores[2].
Drug Development : Free 5-oxo-2,5-dihydro-1H-pyrazol-3-yl derivatives are actively monitored via UV-Vis (typically at 260 nm during HPLC) for their efficacy as mutant SOD1 aggregation inhibitors in Amyotrophic Lateral Sclerosis (ALS) therapy[4].
thermal analysis (TGA/DSC) of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
Title : Advanced Thermal Characterization of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid: A Comparative TGA/DSC Guide Introduction As a Senior Application Scientist specializing in the physicochemical characterization...
Author: BenchChem Technical Support Team. Date: March 2026
Title : Advanced Thermal Characterization of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid: A Comparative TGA/DSC Guide
Introduction
As a Senior Application Scientist specializing in the physicochemical characterization of active pharmaceutical ingredients (APIs) and their precursors, I frequently evaluate the pyrazole-3-acetic acid scaffold. This structural motif is a "privileged scaffold" in medicinal chemistry, particularly critical in the synthesis of inhibitors targeting mutant superoxide dismutase 1 (SOD1) aggregation for amyotrophic lateral sclerosis (ALS) therapies[1][2].
Understanding the thermal stability of these building blocks is non-negotiable. It dictates the boundaries of chemical synthesis (e.g., reaction temperatures, drying conditions) and downstream formulation processes like hot-melt extrusion. In this guide, we will objectively compare the thermal behavior—via Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)—of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid against a structurally related alternative, 2-(5-Bromo-1H-pyrazol-3-yl)acetic acid [3].
Mechanistic Insights: Tautomerism and Crystal Lattice Energy
Before analyzing the empirical data, we must establish the causality behind the thermal behavior. The 5-oxo-pyrazolone ring exhibits dynamic keto-enol tautomerism, existing in equilibrium between the 5-oxo-2,5-dihydro-1H-pyrazole and 5-hydroxy-1H-pyrazole forms. In the solid state, the 5-hydroxy tautomer predominates, facilitating an extensive intermolecular hydrogen-bonding network. This dense hydrogen-bonded lattice requires significant thermal energy to disrupt, pushing the melting point higher.
Conversely, the alternative 2-(5-Bromo-1H-pyrazol-3-yl)acetic acid lacks this hydroxyl hydrogen-bond donor[3]. The bulky, electron-withdrawing bromine atom creates steric hindrance, disrupting optimal crystal packing and lowering the lattice energy. Consequently, we observe a distinct difference in their DSC endothermic melting profiles.
Comparative Thermal Analysis Data
The following table synthesizes the quantitative TGA and DSC data, highlighting the performance and stability limits of both scaffolds.
Sharp endotherm indicates high crystalline purity in both.
TGA 5% Mass Loss
185.0 °C
192.5 °C
5-oxo derivative is slightly more prone to early thermal degradation.
Primary Degradation
Decarboxylation (-CO₂)
Decarboxylation (-CO₂)
Cleavage of the acetic acid side chain occurs post-melting.
Note: Data for the 5-oxo derivative is representative of high-purity analytical standards analyzed under nitrogen.
Experimental Protocols: A Self-Validating System
To ensure trustworthiness and reproducibility, the thermal analysis must be conducted using a self-validating protocol. The causality behind each parameter is explicitly defined to prevent artifactual data.
Step-by-Step TGA/DSC Methodology:
Instrument Calibration : Calibrate the DSC using an Indium standard (Tm = 156.6 °C, ΔHf = 28.45 J/g) to ensure precise temperature and heat flow accuracy across the target range.
Sample Preparation : Accurately weigh 2.0 to 5.0 mg of the analyte into a standard aluminum pan.
Causality: A small sample mass minimizes thermal gradients within the sample, ensuring sharp, well-resolved DSC peaks.
Pan Configuration : Use a pinhole-vented aluminum lid.
Causality: The pinhole allows evolved gases (e.g., CO₂ from decarboxylation) to escape. A hermetically sealed pan would trap these gases, artificially increasing internal pressure, altering the melting point, and potentially rupturing the pan, which damages the DSC sensor.
Atmosphere Control : Purge the furnace with high-purity Nitrogen (N₂) at a flow rate of 50 mL/min[3].
Causality: An inert atmosphere isolates purely thermal degradation events by preventing oxidative decomposition, which would manifest as overlapping broad exothermic peaks.
Dynamic Heating Program : Equilibrate at 25 °C, then ramp at a rate of 10 °C/min up to 400 °C[3].
Causality: A 10 °C/min ramp strikes the optimal balance between signal sensitivity (heat flow magnitude) and thermal resolution (separating the melting endotherm from the subsequent decomposition event).
Visualizing the Analytical Logic
Figure 1: Standardized TGA/DSC analytical workflow for pyrazole-acetic acid derivatives.
Mechanistic Degradation Pathways
Upon exceeding the melting point, both the 5-oxo and 5-bromo derivatives enter a state of thermal instability. The primary degradation pathway is the decarboxylation of the acetic acid side chain. In the TGA curve, this manifests as a sharp mass loss step corresponding to the molecular weight of CO₂.
For (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid, the proximity of the melting point (~175 °C) to the onset of decarboxylation (~185 °C) means that the DSC melting endotherm may exhibit an asymmetric tailing edge, immediately followed by an exothermic decomposition baseline shift. This necessitates the pinhole pan setup to prevent the evolving CO₂ from masking the true melting enthalpy.
Figure 2: Mechanistic thermal degradation pathway of the 5-oxo-pyrazol-3-yl scaffold.
Conclusion
When selecting a pyrazole-acetic acid building block for drug development, the thermal profile dictates handling parameters. While (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid offers a higher melting point due to robust intermolecular hydrogen bonding, its proximity to its decarboxylation temperature requires precise thermal control during melt-processing or high-temperature synthesis. In contrast, the 5-bromo alternative provides a wider processing window between melting (148 °C) and decomposition (192.5 °C)[3].
Analytical Reference Standards for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Analysis: A Comparative Guide
Introduction & Mechanistic Context The compound (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid and its derivatives represent a privileged heterocyclic scaffold in medicinal chemistry. These compounds exhibit potent biolo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Context
The compound (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid and its derivatives represent a privileged heterocyclic scaffold in medicinal chemistry. These compounds exhibit potent biological activities, including the inhibition of mutant superoxide dismutase 1 (SOD1)-dependent protein aggregation in amyotrophic lateral sclerosis (ALS) (1)[1], DNA gyrase inhibition for antimicrobial applications (2)[2], and the suppression of bacterial motility (3)[3]. Because of their broad therapeutic potential, robust pharmacokinetic (PK) and pharmacodynamic (PD) profiling is required. This guide objectively compares different grades of reference standards and internal standards (IS) used in the LC-MS/MS quantification of these pyrazolone derivatives.
Reference Standard Grades: A Comparative Analysis
When establishing a quantitative LC-MS/MS assay for (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid, the choice of reference standard dictates the assay's accuracy, reproducibility, and regulatory compliance.
Table 1: Comparison of Reference Standard Grades for Pyrazolone Derivatives
Early discovery, in vitro screening, method development.
In-House Synthesized
Variable (95-98%)
Internal NMR/MS validation
Low (materials)
Hit-to-lead optimization, structural elucidation.
Expertise & Experience Insight: For early-stage screening of SOD1 aggregation inhibitors, Analytical Standards are generally sufficient. However, pyrazolones can undergo tautomerization (keto-enol forms) in solution, which can lead to split peaks or variable ionization in MS. CRMs are strictly controlled for water content and residual solvents, eliminating quantitative bias caused by hygroscopicity—a common issue with pyrazolone salts (1)[1].
Internal Standard (IS) Selection: SIL vs. Structural Analogs
Accurate LC-MS/MS quantification requires an appropriate internal standard to correct for matrix effects (ion suppression/enhancement) and recovery losses during sample preparation.
Table 2: Performance Comparison of Internal Standards in Plasma Matrix
Expertise & Experience Insight: While SIL-IS is the gold standard, its custom synthesis is often cost-prohibitive in early discovery. The 4-fluorophenyl structural analog (4)[4] serves as an excellent surrogate. The fluorine substitution minimally alters the pKa of the acetic acid moiety while providing a distinct mass shift (+94 Da) that prevents isotopic cross-talk. However, the analog elutes slightly later on a reversed-phase C18 column, meaning it may not perfectly track the ion suppression zone of the parent analyte.
Experimental Protocol: LC-MS/MS Method Validation
The following is a self-validating protocol for the extraction and quantification of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid from biological matrices.
Step 1: Preparation of Calibration Curve and QC Samples
Prepare a 1.0 mg/mL stock solution of the reference standard in Methanol:Water (50:50, v/v).
Spike blank plasma to create a calibration curve ranging from 1 to 1000 ng/mL.
Prepare Quality Control (QC) samples at 3 ng/mL (LQC), 400 ng/mL (MQC), and 800 ng/mL (HQC).
Step 2: Protein Precipitation (Sample Extraction)
Transfer 50 µL of plasma (standards, QCs, or unknowns) into a 96-well plate.
Add 10 µL of the Internal Standard working solution (e.g., 500 ng/mL of the 4-fluorophenyl analog).
Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid to precipitate proteins.
Vortex for 2 minutes at 1000 rpm.
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Step 3: LC-MS/MS Analysis
Transfer 100 µL of the supernatant to an autosampler vial.
Inject 5 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.
Elute using a gradient of Mobile Phase A (0.1% Formic acid in Water) and Mobile Phase B (0.1% Formic acid in Acetonitrile).
Monitor transitions in Negative Electrospray Ionization (ESI-) mode, as the acetic acid moiety readily loses a proton [M-H]-.
Trustworthiness Check: This protocol functions as a self-validating system. The inclusion of LQC, MQC, and HQC samples validates the extraction efficiency and instrument stability. If the LQC deviates by >15% from its nominal concentration, the analytical run is automatically rejected, ensuring absolute data integrity.
Visualizations
Step-by-step bioanalytical workflow for pyrazolone derivative quantification.
To understand potential impurities in the reference standard, one must understand its synthetic route, typically involving the cyclocondensation of a β-ketoester with a hydrazine derivative (2)[2].
Synthetic workflow for the reference standard highlighting potential impurities.
References
Title: Tertiary amine pyrazolones and their salts as inhibitors of mutant superoxide dismutase 1-dependent protein aggregation for the treatment of amyotrophic lateral sclerosis
Source: Journal of Medicinal Chemistry (NIH PMC)
URL:1
Title: 2-(1H-Pyrazol-3-yl)acetic Acid | CAS 102732-63-8
Source: Benchchem
URL:2
High-Resolution Spectroscopic Characterization of Tautomeric Equilibria in (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid: A Comparative Guide
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Executive Summary & The Tautomeric Landscape The pyrazolone ring is a privileged scaffold in medicinal chemistry, serving as the core...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Executive Summary & The Tautomeric Landscape
The pyrazolone ring is a privileged scaffold in medicinal chemistry, serving as the core structural motif for numerous therapeutics, including neuroprotective agents (e.g., Edaravone) and anti-inflammatory drugs. A defining and often challenging characteristic of pyrazolone derivatives, such as (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid , is their complex prototropic tautomerism[1].
Depending on the physical state, solvent polarity, and temperature, this compound can exist in three distinct tautomeric forms:
CH-Form (2,4-dihydro-3H-pyrazol-3-one derivative): Characterized by an interrupted conjugation system and a methylene group at the C4 position.
OH-Form (1H-pyrazol-5-ol derivative): A fully heteroaromatic system stabilized by an enolic hydroxyl group.
NH-Form (1,2-dihydro-3H-pyrazol-3-one derivative): An amide-like structure with the proton localized on the pyrazole nitrogen.
Failing to accurately characterize the dominant tautomer can lead to flawed structure-activity relationship (SAR) models, as the different forms exhibit distinct hydrogen-bonding capabilities, lipophilicities, and target-binding affinities. This guide objectively compares the performance of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and UV-Visible spectroscopy for elucidating these tautomeric equilibria, providing field-proven protocols and quantitative benchmarks.
Fig 1. The three-way prototropic tautomeric equilibrium of 5-pyrazolone derivatives.
Comparative Analysis of Spectroscopic Platforms
To establish a self-validating analytical system, researchers must cross-reference data from multiple spectroscopic techniques. Here is an objective comparison of the primary alternatives.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard
NMR is the most authoritative technique for tautomer elucidation because it provides site-specific atomic resolution[2].
Solution-State NMR (
1
H,
13
C,
15
N): The tautomeric equilibrium of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid is highly solvent-dependent. In non-polar solvents like CDCl
3
, the CH-form is often favored, evidenced by a distinct
1
H methylene signal at C4 (
δ
~3.1–3.9 ppm)[3][4]. Conversely, in highly polar, hydrogen-bond-accepting solvents like DMSO-d
6
, the equilibrium shifts dramatically toward the OH-form and NH-form . The OH-form is identified by an olefinic/aromatic methine proton at C4 (
δ
~5.4–6.2 ppm) and a highly deshielded enolic proton (
δ
>10 ppm)[4][5].
15
N NMR as a Diagnostic Tool:15
N NMR is particularly valuable for distinguishing the OH and NH forms. In the OH-form, the two nitrogens are electronically distinct (a "pyridine-like" N2 and a "pyrrole-like" N1), resulting in a massive chemical shift difference (
Δδ≈50
ppm)[2].
Solid-State NMR (SSNMR): Cross-Polarization Magic Angle Spinning (CP/MAS) NMR freezes the dynamic equilibrium, revealing the single dominant tautomer in the crystal lattice—typically the OH-form stabilized by intermolecular hydrogen bonding[2][6].
While NMR provides atomic resolution, FTIR excels at rapid, phase-dependent functional group fingerprinting.
Performance: In the solid state (via ATR-FTIR), the absence of a strong, sharp carbonyl stretch (
νC=O
~1700 cm
−1
) and the presence of a broad absorption band (2500–3300 cm
−1
) strongly indicates the OH-form due to extensive intermolecular hydrogen bonding[4][7]. If the CH-form is present (often observed in non-polar solution cells), a sharp, distinct C=O stretch dominates the spectrum[8][9].
Limitation: FTIR cannot easily quantify the exact ratio of tautomers in rapid equilibrium due to signal overlap (e.g., C=N, C=C, and shifted C=O bands merging around 1550–1650 cm
−1
)[9].
UV-Vis is highly sensitive to the extent of
π
-electron delocalization.
Performance: The CH-form possesses an interrupted conjugation system, resulting in a lower
λmax
. The OH and NH forms, being fully conjugated heteroaromatic/amide systems, exhibit a pronounced bathochromic (red) shift[10].
Limitation: UV-Vis lacks structural specificity and must be used orthogonally with NMR or FTIR.
Quantitative Performance Comparison
Feature / Metric
Solution-State NMR (
1
H,
13
C,
15
N)
Solid-State NMR (CP/MAS)
ATR-FTIR Spectroscopy
UV-Vis Spectroscopy
Primary Output
Tautomer ratios, atomic connectivity
Solid-phase tautomer identification
Functional group identification
Conjugation extent
State Analyzed
Liquid (Solvent dependent)
Solid (Powder/Crystal)
Solid or Liquid
Liquid (Highly dilute)
Key Diagnostic Signal (CH-Form)
1
H: C4-CH
2
(
δ
3.1–3.9 ppm)
13
C: C=O (
δ
~170–175 ppm)
Sharp C=O stretch (~1700 cm
−1
)
Hypsochromic shift
Key Diagnostic Signal (OH-Form)
1
H: C4-CH (
δ
5.4–6.2 ppm)
15
N:
Δδ≈50
ppm
Broad O-H stretch (2500-3300 cm
−1
)
Bathochromic shift
Turnaround Time
Medium (1–4 hours)
Slow (12–24 hours)
Fast (< 5 minutes)
Fast (< 10 minutes)
Structural Resolution
Absolute (Gold Standard)
High
Moderate
Low
Experimental Workflows & Methodologies
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocols are designed as self-validating systems. Causality is built into the workflow: by altering the dielectric constant of the environment, we intentionally perturb the equilibrium to validate peak assignments.
Fig 2. Multimodal spectroscopic workflow for pyrazolone tautomer elucidation.
Causality Principle: By acquiring spectra in both a non-polar solvent (CDCl
3
) and a polar aprotic solvent (DMSO-d
6
), we exploit solvent-solute hydrogen bonding to shift the equilibrium, allowing for the unambiguous assignment of the CH and OH forms[1][4].
Sample Preparation: Prepare two separate 15 mg samples of (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid. Dissolve Sample A in 0.6 mL of CDCl
3
(TMS internal standard) and Sample B in 0.6 mL of DMSO-d
6
.
1H NMR Acquisition: Acquire
1
H spectra at 298 K (e.g., 400 MHz or higher).
Validation Check: In CDCl
3
, look for the integration of the C4-methylene protons (~3.5 ppm) to quantify the CH-form. In DMSO-d
6
, the disappearance of this peak and the emergence of a singlet at ~5.8 ppm confirms the prototropic shift to the OH-form[3][4].
13C and 2D HMBC Acquisition: Acquire
13
C spectra. Use
1
H-
15
N HMBC to observe the nitrogen chemical shifts without requiring isotopic enrichment.
Validation Check: The magnitude of the geminal
2J
(pyrazole C-4, H-3/5) spin coupling constant can differentiate the OH form (~9–11 Hz) from the NH form (4–5 Hz)[11][12].
Solid-State CP/MAS (Optional but Recommended): Pack the crystalline powder into a zirconia rotor. Acquire
15
N CP/MAS spectra referencing external
15
NH
4
Cl. The presence of two distinct nitrogen resonances (
Δδ≈50
ppm) definitively proves the OH-form in the solid state[2].
Protocol 2: Phase-Dependent FTIR Characterization
Causality Principle: The physical state dictates the hydrogen-bonding network. Comparing solid-state ATR-FTIR with solution-cell FTIR isolates intermolecular forces from intramolecular structural features[4][7].
Solid-State ATR-FTIR: Place 2-5 mg of the neat crystalline powder directly onto a diamond ATR crystal. Apply consistent pressure.
Acquisition: Scan from 4000 to 400 cm
−1
at a resolution of 4 cm
−1
(minimum 32 scans).
Solution-Cell FTIR: Dissolve the compound in anhydrous CHCl
3
(IR grade) and inject it into a NaCl or KBr liquid cell (0.1 mm path length).
Data Synthesis:
If the solid-state spectrum lacks a sharp ~1700 cm
−1
peak but shows a massive, broad band from 2500–3300 cm
−1
, the solid exists as the OH-form[4][7].
If the solution spectrum reveals a sharp peak at ~1700 cm
−1
, it confirms the transition to the CH-form in a non-polar environment[7][9].
Strategic Recommendations
For drug development professionals working with (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid derivatives:
Do not rely on a single technique. The tautomeric state in a crystalline API (Active Pharmaceutical Ingredient) will likely differ from its state in a physiological medium.
Prioritize Solution NMR in DMSO-d
6 to approximate the high-dielectric, hydrogen-bonding environment of biological systems.
Use ATR-FTIR and Solid-State NMR for batch-to-batch API polymorph and tautomer quality control, as these techniques directly probe the bulk solid state without disrupting the crystal lattice[2][4].
References
Holzer, W., et al. "On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols." Molecules, National Center for Biotechnology Information (PMC). Available at:[Link]
Eller, G. A., & Holzer, W. "A one-step synthesis of pyrazolone." Molbank, ResearchGate. Available at:[Link]
Abdel-Megeed, M. P. "Spectroscopic Studies of the Tautomeric Structure of 4-Arylazo-1-(Methyl or Phenyl)-3-(3'-Pyridyl)-2-Pyrazolin-5-Ones." Spectroscopy Letters, Taylor & Francis. Available at:[Link]
Ebner, S., et al. "N-Aminopyrroledione–hydrazonoketene–pyrazolium oxide–pyrazolone rearrangements and pyrazolone tautomerism." Organic & Biomolecular Chemistry, CareerChem. Available at:[Link]
Zarei, M., et al. "Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone." Journal of Chemical Sciences, Indian Academy of Sciences. Available at:[Link]
Holzer, W., et al. "On the tautomerism of pyrazolones: The geminal 2J[pyrazole C-4,H-3(5)] spin coupling constant as a diagnostic tool." Tetrahedron, ResearchGate. Available at:[Link]
Foti, A., et al. "Synthesis and Characterization of New Formylpyrazolones and Schiff bases." ChemRxiv. Available at:[Link]
Kula, K., et al. "Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives." Molecules, MDPI. Available at:[Link]
Personal protective equipment for handling (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a dynamic system governed by molecular properties. When handling (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a dynamic system governed by molecular properties. When handling (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid —a highly valuable building block in the synthesis of pyrazolone-based therapeutics (such as edaravone analogs and COX inhibitors)—understanding the causality behind its hazards is the first step in designing a fail-safe operational protocol.
Below is the comprehensive, step-by-step Standard Operating Procedure (SOP) and Personal Protective Equipment (PPE) guide for handling this compound safely and efficiently.
Executive Summary & Mechanistic Hazard Profile
(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetic acid (CAS: 924858-85-5) is an organic powder characterized by a reactive pyrazolone core and an acetic acid side chain[1].
Mechanistic Causality of Hazards:
The primary risk profile of this compound is dictated by its free carboxylic acid group. Upon contact with physiological moisture (such as sweat on the skin, ocular fluid, or mucosal membranes in the respiratory tract), the acetic acid moiety dissociates, lowering the localized pH[2]. This rapid acidification triggers acute cellular irritation, resulting in its primary GHS hazard classifications: H315 (Causes skin irritation) and H319 (Causes serious eye irritation) [3]. Furthermore, because it is typically supplied as a finely milled powder, it presents a significant aerodynamic inhalation risk (STOT SE 3) if aerosolized.
The following protocol is designed to mitigate electrostatic aerosolization and ensure total particulate containment.
Phase 1: Engineering Control Verification
Airflow Check: Verify that your Chemical Fume Hood or Class II Type A2 Biological Safety Cabinet is operational with a face velocity between 80 and 100 feet per minute (fpm) .
Workspace Clearance: Clear the workspace of incompatible materials, particularly strong oxidizing agents and strong bases, which can react exothermically with the acetic acid moiety[2].
Don PPE: Equip nitrile gloves, indirect vented safety goggles, and a lab coat.
Phase 2: Anti-Static Weighing
Place an anti-static weigh boat onto the analytical balance inside the fume hood.
Grounding: Ground yourself and use a PTFE-coated or grounded stainless-steel spatula to transfer the powder.
Causality Note: Organic powders accumulate static charge. Using ungrounded plastic spatulas can cause the powder to repel, aerosolizing the acidic particulates into your breathing zone.
Seal the primary chemical container immediately after transfer to minimize ambient moisture absorption, which can degrade the compound.
Phase 3: Solubilization Dynamics
Pre-measure the required volume of your diluent (e.g., DMSO, DMF, or aqueous buffer) in a secondary vial.
Critical Transfer Step: Slowly transfer the weighed powder into the diluent. Never pour the diluent directly onto the dry powder.
Self-Validation Check: If you observe a plume of dust rising from the vial upon solvent addition, the order of addition was incorrect. Proper addition should result in the powder wetting out and sinking into the solvent without aerosolization.
Cap the vial and vortex gently until complete dissolution is achieved.
Spill Response & Decontamination Plan
If a minor spill (
<50g
) occurs, execute the following wet-wipe decontamination protocol. Never dry sweep , as this will immediately aerosolize the irritant powder.
Isolate: Alert personnel in the immediate vicinity and restrict access to the spill area.
Upgrade PPE: If the spill occurred outside of engineering controls, immediately don an N95 or P100 particulate respirator[4].
Neutralize: Dampen a chemical spill pad with a mild alkaline buffer (e.g., 5% Sodium Bicarbonate,
NaHCO3
solution). Gently place the dampened pad over the powder to neutralize the acetic acid moiety[2].
Wipe: Wipe inward from the perimeter to the center to prevent spreading the contaminant.
Wash: Clean the decontaminated surface with standard laboratory detergent and water to remove any residual pyrazolone derivatives.
Waste Disposal Segregation
Improper disposal of pyrazolone acetic acid derivatives can lead to hazardous cross-reactions in waste carboys.
Solid Waste: Dispose of contaminated gloves, weigh boats, and neutralized spill pads in a designated, sealed hazardous waste bag.
Aqueous Liquid Waste: Solutions containing the compound must be collected in an aqueous acidic waste carboy. Do not mix with cyanide- or sulfide-containing wastes to prevent the generation of toxic gases.
Organic Liquid Waste: If solubilized in DMSO, DMF, or methanol, route the waste to a halogen-free organic waste container.
Operational Safety & Handling Workflow
Caption: Operational Safety & Handling Workflow for Acidic Organic Powders
